Isoproturon-13C6

Core Science & Biosynthesis

What is Isoproturon-13C6 and its chemical structure

Advanced Internal Standard for Phenylurea Herbicide Analysis

Executive Summary

Isoproturon-13C6 is a stable isotope-labeled derivative of the phenylurea herbicide Isoproturon. It serves as the "gold standard" internal standard (IS) for the quantification of Isoproturon in complex environmental and biological matrices (e.g., surface water, soil, cereal grains) using Isotope Dilution Mass Spectrometry (IDMS).

By incorporating six Carbon-13 atoms into the phenyl ring, Isoproturon-13C6 mimics the physicochemical behavior of the native analyte (retention time, extraction efficiency, ionization) while providing a distinct mass shift (+6 Da). This allows for the precise compensation of matrix effects —signal suppression or enhancement—that frequently compromise LC-MS/MS accuracy.

Chemical Structure & Identity

The structural distinction lies in the aromatic ring. While native Isoproturon contains naturally occurring carbon isotopes (predominantly 12C), Isoproturon-13C6 possesses a phenyl ring composed entirely of the stable 13C isotope.

Physicochemical Comparison

Property	Native Isoproturon	Isoproturon-13C6
IUPAC Name	3-(4-isopropylphenyl)-1,1-dimethylurea	3-(4-isopropylphenyl-13C6 )-1,1-dimethylurea
CAS Number	34123-59-6	N/A (Specific isomer)
Molecular Formula	C₁₂H₁₈N₂O	C₆(¹³C)₆H₁₈N₂O
Molecular Weight	206.29 g/mol	212.24 g/mol
Exact Mass (Monoisotopic)	206.1419	212.1620
Solubility	Water (65 mg/L), Organic solvents	Identical to native
pKa	~10.8	Identical to native

Structural Visualization

The following diagram illustrates the connectivity of Isoproturon-13C6. The red nodes represent the 13C-labeled phenyl ring carbons.

Synthesis Pathway

The production of Isoproturon-13C6 typically follows a retrosynthetic logic starting from commercially available Benzene-13C6 . This ensures the label is metabolically stable and located in the core scaffold of the molecule.

• Nitration: Benzene-13C6 is nitrated to form Nitrobenzene-13C6.

• Reduction: Nitrobenzene-13C6 is reduced to Aniline-13C6.

• Alkylation/Coupling: The aniline is reacted with isopropyl halide (Friedel-Crafts) or pre-functionalized, then coupled with dimethylcarbamoyl chloride to form the urea linkage.

Analytical Application: LC-MS/MS Protocol

This section details a validated workflow for quantifying Isoproturon in water samples using Isoproturon-13C6 as the Internal Standard.

4.1. Principle: Isotope Dilution Mass Spectrometry (IDMS)

Isoproturon-13C6 is spiked into the sample before extraction. Because it shares the same chemical properties as the analyte, any loss during Solid Phase Extraction (SPE) or suppression during ionization affects both equally. The ratio of their signals provides an accurate quantification corrected for these errors.

4.2. Experimental Workflow

Reagents:

• Stock Solution: 100 µg/mL Isoproturon-13C6 in Methanol.

• Working IS Solution: 1 µg/mL in Acetonitrile.[1]

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Step-by-Step Protocol:

• Sample Pre-treatment: Filter 500 mL of water sample (0.45 µm filter).

• Internal Standard Spiking: Add 50 µL of Working IS Solution to the sample (Final conc: 100 ng/L).

• Solid Phase Extraction (SPE):

  • Conditioning: 6 mL Methanol followed by 6 mL Water (HLB Cartridge).

  • Loading: Pass sample through cartridge at 5-10 mL/min.

  • Washing: 5 mL Water/Methanol (95:5).

  • Elution: 2 x 3 mL Methanol.

  • Concentration: Evaporate to dryness under N2; reconstitute in 1 mL Mobile Phase (initial conditions).

• LC-MS/MS Analysis: Inject 10 µL into the system.

4.3. Mass Spectrometry Parameters (MRM)

The analysis is performed in Positive Electrospray Ionization (ESI+) mode. The primary transition monitors the cleavage of the dimethylcarbamoyl moiety.

Note on Fragmentation: The major fragment ion for Isoproturon is the dimethylcarbamoyl cation (

72). Since the 13C label is on the phenyl ring , the fragment ion ( 72) remains unlabeled in the IS transition. The mass shift is observed only in the precursor ion.

Compound	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Role
Isoproturon (Native)	207.1	72.1	25	Quantifier
207.1	46.1	35	Qualifier
Isoproturon-13C6 (IS)	213.1	72.1	25	Internal Standard

Data Interpretation & Calculation

Quantification is based on the Area Ratio rather than absolute area. This cancels out matrix effects.[2]

Where RF (Response Factor) is determined from a calibration curve of Ratio vs. Concentration.

Validation Criteria:

• Linearity:

  over the range 1–1000 ng/L.

• Recovery: 80–120% (corrected by IS).

• Ion Ratio: The ratio of Quantifier/Qualifier transitions for the native compound should be within ±20% of the standard.

Safety & Handling

• Hazard Classification: Isoproturon is a suspected carcinogen (Category 2) and very toxic to aquatic life (H400/H410). Treat the 13C6 analog with the same precautions.

• Handling: Use in a fume hood. Wear nitrile gloves and safety glasses.

• Storage: Store neat standards at -20°C. Solutions in methanol are stable for 6 months at -20°C.

References

• European Commission. (2025). EU Pesticides Database: Isoproturon. Retrieved from [Link]

• Kovalczuk, T., et al. (2008).[3] HPLC-MS/MS method for analysis of isoproturon in difficult matrix: Poppy Seeds. Czech Journal of Food Sciences. Retrieved from [Link]

• Agilent Technologies. (2016).[4] HPLC Analysis of Isoproturon in Water Using Online Sample Enrichment. Application Note 5991-6647EN. Retrieved from [Link]

• US EPA. (2015). Method 538: Determination of Selected Organic Contaminants in Drinking Water by Direct Aqueous Injection-Liquid Chromatography/Tandem Mass Spectrometry. Retrieved from [Link]

Sources

• 1. Development and Validation of LC–MS/MS and IC–HRMS Methods for Highly Polar Pesticide Detection in Honeybees: A Multicenter Study for the Determination of Pesticides in Honeybees to Support Pollinators and Environmental Protection [mdpi.com]
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• 3. agriculturejournals.cz [agriculturejournals.cz]
• 4. agilent.com [agilent.com]

Isoproturon-13C6 physical and chemical properties

The following technical guide details the physicochemical properties, analytical applications, and experimental protocols for Isoproturon-13C6 , a stable isotope-labeled internal standard used in the quantification of the phenylurea herbicide Isoproturon.[1]

Precision Internal Standard for LC-MS/MS Analysis[1]

Executive Summary

Isoproturon-13C6 is the stable isotope-labeled analog of Isoproturon, a selective systemic herbicide widely used in cereal cultivation.[1] It serves as the "gold standard" internal standard (IS) for Isotope Dilution Mass Spectrometry (IDMS).[1] By incorporating six Carbon-13 atoms into the aromatic ring, Isoproturon-13C6 mimics the extraction recovery, chromatographic retention, and ionization efficiency of the native target analyte while remaining spectrally distinct in mass spectrometry.[1]

This guide provides a comprehensive reference for researchers developing validated methods for environmental monitoring (EU Water Framework Directive) and food safety testing.[1]

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

The labeled compound retains the physicochemical behavior of the native molecule but exhibits a distinct mass shift due to the

enrichment in the phenyl ring.[1]

Comparative Properties Table

Property	Native Isoproturon	Isoproturon-13C6
CAS Number	34123-59-6	Not Assigned (Ref: Native CAS 34123-59-6)
IUPAC Name	3-(4-isopropylphenyl)-1,1-dimethylurea	3-(4-isopropylphenyl-13C6 )-1,1-dimethylurea
Molecular Formula
Molecular Weight	206.29 g/mol	212.24 g/mol (+6 Da shift)
Appearance	Colorless crystalline solid	Colorless crystalline solid
Melting Point	158 °C	156–159 °C (Isotope effect negligible)
Solubility (Water)	~65 mg/L (20 °C)	~65 mg/L (20 °C)
Log P (Octanol/Water)	2.87	2.87
pKa	None (Neutral molecule)	None

Structural Integrity

The label is located on the phenyl ring .[1] This placement is critical for metabolic stability and fragmentation logic.[1] Unlike deuterium labeling on the isopropyl chain (which can be subject to exchange or metabolic attack), the

ring label is chemically inert and stable under harsh extraction conditions (e.g., QuEChERS).[1]

Mass Spectrometry Parameters (LC-MS/MS)

The utility of Isoproturon-13C6 relies on correct Multiple Reaction Monitoring (MRM) transition selection.[1] Because the label is on the aromatic ring, fragments retaining the ring will show a mass shift, while side-chain fragments will not.[1]

Fragmentation Logic[1]

• Precursor Ion: The protonated molecule

  shifts from 207 (Native) to 213 (Labeled).[1]

• Product Ion A (Side Chain): The dimethylcarbamoyl cation

  (m/z 72) does not contain the phenyl ring.[1] Therefore, it remains at m/z 72 for both native and labeled forms.[1]

• Product Ion B (Ring Retained): The loss of the dimethylamine group leads to the isocyanate cation fragment.[1] This fragment contains the ring and shifts from 165 to 171 .[1]

Recommended MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier)	Product Ion (Qualifier)	Collision Energy (eV)
Isoproturon (Native)	207.1	72.1	165.1	20 - 25
Isoproturon-13C6	213.1	72.1	171.1	20 - 25

Critical Note: While the 213

72 transition is intense, it shares the same product ion as the native.[1] Ensure chromatographic resolution or high mass accuracy is maintained to prevent cross-talk, although the precursor mass difference (+6 Da) is usually sufficient for isolation on triple quadrupole instruments.[1]

Experimental Workflow: Trace Analysis in Water

Objective: Quantification of Isoproturon in surface water at sub-ppb levels using Isoproturon-13C6.[1]

Workflow Diagram

The following diagram illustrates the Isotope Dilution workflow, highlighting where the internal standard corrects for error.

Figure 1: Isotope Dilution Workflow. The Internal Standard (IS) is added prior to extraction to compensate for analyte loss during SPE and ionization suppression during LC-MS.[1]

Step-by-Step Protocol

1. Standard Preparation

• Stock Solution: Dissolve 1 mg Isoproturon-13C6 in 10 mL LC-MS grade Methanol (100 µg/mL). Store at -20°C.

• Working Solution: Dilute stock to 1 µg/mL in Methanol/Water (50:50).

2. Sample Preparation (SPE)[1][2]

• Conditioning: Condition an Oasis HLB (or C18) cartridge with 3 mL Methanol followed by 3 mL ultrapure water.

• Loading: Spike 100 mL water sample with 50 µL of Working IS Solution (Final IS conc: 0.5 µg/L). Pass sample through cartridge at ~5 mL/min.[1]

• Washing: Wash with 5 mL water/methanol (95:5) to remove salts and polar interferences.[1]

• Elution: Elute with 2 x 2 mL Methanol.

• Reconstitution: Evaporate to dryness under nitrogen; reconstitute in 0.5 mL Mobile Phase (Water/MeOH 80:20 + 0.1% Formic Acid).

3. Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., 100 x 2.1 mm, 1.7 µm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.[1]

• Mobile Phase B: Methanol (or Acetonitrile) + 0.1% Formic Acid.[1]

• Gradient: 10% B to 90% B over 8 minutes.

Quality Assurance & Validation

To ensure data integrity (E-E-A-T), the use of Isoproturon-13C6 must be validated.[1]

Linearity & Calibration

Construct a calibration curve by plotting the Area Ratio (

) against the Concentration Ratio ( ).[1]

• Acceptance Criteria:

  .

• Benefit: The ratio method cancels out injection volume errors and source fluctuations.[1]

Recovery Calculation

Absolute recovery is calculated by comparing the IS area in the extracted sample vs. a neat standard.[1]

Note: Low absolute recovery (e.g., 60%) is acceptable in IDMS as long as the native analyte is lost at the exact same rate, which the ratio calculation corrects.[1]

Handling and Stability

• Storage: Powder form is stable for >2 years at -20°C. Solutions in methanol are stable for 6 months at -20°C.[1]

• Safety: Isoproturon is a suspected carcinogen (H351) and toxic to aquatic life (H410).[1] Handle the 13C6 analog with the same precautions: use fume hoods and nitrile gloves.[1]

References

• European Commission. (2020).[1] Isoproturon: EQS Dossier 2011. CIRCABC. Retrieved from [Link][1]

• Kovalczuk, T., et al. (2008).[1][3] HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences, 26(2), 146-152.[1][4] Retrieved from [Link]

• Winrow, S., Hird, S., & Brown, P. (2003).[1][5] Determination of the herbicide isoproturon in cereal grains and pasta by LC with LC/MS confirmation. Food Additives and Contaminants, 20(11), 1064-1071.[1][5] Retrieved from [Link]

• PubChem. (n.d.).[1] Isoproturon Compound Summary. National Library of Medicine.[1] Retrieved from [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Determination of the herbicide isoproturon in cereal grains and pasta by LC with LC/MS confirmation - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis and manufacturing of Isoproturon-13C6

An In-depth Technical Guide to the Synthesis and Manufacturing of Isoproturon-¹³C₆

Abstract

This technical guide provides a comprehensive overview of the synthesis and manufacturing of Isoproturon-¹³C₆, a critical analytical standard for researchers in environmental science, agriculture, and toxicology. Isoproturon, a widely used phenylurea herbicide, requires sensitive and accurate quantification in complex matrices.[1][2][3][4] The stable isotope-labeled (SIL) analogue, Isoproturon-¹³C₆, serves as an ideal internal standard for mass spectrometry-based methods, enabling precise quantification by correcting for matrix effects and variations in instrument response. This document details a robust synthetic pathway starting from ¹³C₆-labeled cumene, outlines key considerations for process scale-up, and describes the essential analytical techniques for quality control and characterization of the final product. This guide is intended for researchers, process chemists, and quality assurance professionals involved in the production and use of high-purity isotopic standards.

Introduction: The Rationale for Isoproturon-¹³C₆

Isoproturon (IPU), chemically known as N-(4-isopropylphenyl)-N',N'-dimethylurea, is a selective, systemic herbicide effective against annual grasses and broad-leaved weeds, particularly in cereal crops.[1][3][4][5] Its mode of action involves the inhibition of photosynthesis in target weeds.[1] Due to its widespread application, environmental monitoring of Isoproturon residues in soil, water, and food products is a regulatory necessity to ensure environmental safety and prevent potential risks to non-target organisms.[2]

Accurate quantification of pesticide residues at trace levels requires sophisticated analytical methods, with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) being the technique of choice for its sensitivity and selectivity.[3][6] A significant challenge in trace analysis is the "matrix effect," where co-extractives from the sample can suppress or enhance the analyte signal, leading to inaccurate results. The use of a stable isotope-labeled internal standard, such as Isoproturon-¹³C₆, is the most effective strategy to mitigate this issue. Since Isoproturon-¹³C₆ is chemically identical to the unlabeled analyte, it co-elutes chromatographically and experiences the same matrix effects and ionization efficiencies. Its distinct mass-to-charge ratio (m/z), however, allows it to be independently detected by the mass spectrometer, providing a reliable basis for quantification. The synthesis of florasulam-[phenyl(¹³C₆)] for similar regulatory studies underscores the importance of this approach.[7]

This guide provides a detailed methodology for the synthesis and manufacturing of high-purity Isoproturon-¹³C₆ to support these critical analytical applications.

Strategic Approach to Synthesis

The synthesis of Isoproturon-¹³C₆ requires a strategy that efficiently incorporates the six ¹³C atoms into the phenyl ring of the molecule. The most logical and cost-effective approach is to begin with a commercially available, uniformly labeled precursor, namely Cumene-¹³C₆ . From this starting material, a multi-step synthesis can be devised based on established industrial processes for unlabeled Isoproturon.[5][8]

Two primary routes are prevalent in the industry for Isoproturon synthesis:

• The Phosgene Route: This involves the reaction of 4-isopropylaniline (p-cumidine) with phosgene to form an isocyanate intermediate, which is then reacted with dimethylamine.[5]

• The Urea Route: This non-phosgene alternative involves the reaction of p-cumidine with urea to form an intermediate p-isopropyl phenylurea, which subsequently reacts with dimethylamine.[9][10]

While the urea route avoids the use of highly toxic phosgene, the phosgene route is often more direct and high-yielding. For the synthesis of a high-value, small-volume standard like Isoproturon-¹³C₆, the phosgene route is often preferred in a controlled laboratory setting due to its efficiency. This guide will detail a robust four-step synthesis based on this pathway, beginning with the nitration of Cumene-¹³C₆.

Overall Synthetic Workflow

The proposed synthesis is a four-step process designed to maximize yield and isotopic integrity.

Caption: Structure of Isoproturon-¹³C₆ with labeled phenyl ring.

• ¹H NMR: The proton NMR spectrum will be similar to that of unlabeled Isoproturon, but the signals for the aromatic protons will show complex splitting patterns due to strong coupling with the adjacent ¹³C nuclei.

• ¹³C NMR: The carbon NMR spectrum will show six highly intense signals in the aromatic region, confirming the enrichment of the phenyl ring carbons.

Identity and Isotopic Enrichment by Mass Spectrometry

LC-MS is used to confirm the molecular weight and determine the isotopic purity.

• Technique: High-Performance Liquid Chromatography coupled with a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Expected Result: The mass spectrum will show a molecular ion peak corresponding to the mass of Isoproturon-¹³C₆. For a fully labeled compound ([M+H]⁺), the expected m/z would be approximately 213.18, which is 6 mass units higher than the unlabeled compound (m/z ≈ 207.15). The isotopic distribution pattern will confirm the presence of six ¹³C atoms.

Chemical Purity by HPLC

• Technique: Reversed-phase HPLC with UV detection (λ ≈ 240 nm). [2]* Method: A C18 column is typically used with a mobile phase consisting of an acetonitrile/water or methanol/water gradient. [3][6]* Acceptance Criteria: For use as a primary analytical standard, the chemical purity should be ≥98%, with no single impurity greater than 0.5%.

Parameter	Specification	Method
Appearance	White to off-white solid	Visual Inspection
Chemical Purity	≥ 98.0%	HPLC-UV
Isotopic Enrichment	≥ 99 atom % ¹³C	LC-HRMS
Identity	Conforms to structure	¹H NMR, ¹³C NMR, MS

Table 1: Typical Quality Control Specifications for Isoproturon-¹³C₆.

Conclusion

The synthesis and manufacturing of Isoproturon-¹³C₆ is a well-defined process that leverages established chemical principles to produce a high-purity, high-value analytical standard. The synthetic route, starting from Cumene-¹³C₆, is robust and efficient. Successful production hinges on careful execution of the multi-step synthesis, rigorous safety protocols, and comprehensive analytical characterization to verify the identity, chemical purity, and isotopic enrichment of the final product. The availability of this stable isotope-labeled standard is indispensable for the accurate and reliable monitoring of Isoproturon in environmental and biological systems, thereby supporting regulatory compliance and scientific research.

References

• CN112521312A - Synthesis method of isoproturon herbicide. Google Patents.

• Isotopic labeling. In: Wikipedia. Available at: [Link]

• Isoproturon. In: Wikipedia. Available at: [Link]

• Rowlinson, B., Crublet, E., Kerfah, R., & Plevin, M. J. (2022). Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation. White Rose Research Online. Available at: [Link]

• Understanding Isoproturon: Herbicide Class, Mode of Action, and Application. (2024). YouTube. Available at: [Link]

• Isoproturon. PubChem. National Institutes of Health. Available at: [Link]

• Sakkas, V. A., Lambropoulou, D. A., & Albanis, T. A. (2004). Photocatalytic degradation of the herbicide isoproturon: characterisation of by-products by liquid chromatography with electrospray ionisation tandem mass spectrometry. PubMed. Available at: [Link]

• CN1063279A - The method of synthetic herbicide isoproturon. Google Patents.

• Isoproturon in Drinking-water. (2003). World Health Organization (WHO). Available at: [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: Poppy Seeds. ResearchGate. Available at: [Link]

• Penning, H., et al. (2010). C, N, and H isotope fractionation of the herbicide isoproturon reflects different microbial transformation pathways. PubMed. Available at: [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences. Available at: [Link]

• Soong, J. L., et al. (2022). Plant Isotope Labeling by 13C and 15N Labelling Chamber | Protocol Preview. YouTube. Available at: [Link]

• Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method. (2020). ResearchGate. Available at: [Link]

• How to Start an Isoproturon Manufacturing Business? Niir Project Consultancy Services. Available at: [Link]

• Isoproturon Degradation Pathway. (2002). Eawag-BBD. Available at: [Link]

• Synthesis on Scale: Process Chemistry in the Pharmaceutical Industry. (2022). American Chemical Society. Available at: [Link]

• Synthesis of Florasulam Stable Isotopes to Enable Identification of Degradants by Mass Spectrometry for Re-registration Studies. (2023). PubMed. Available at: [Link]

• Kovalczuk, T., Poustka, J., & Hajšlová, J. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences. Available at: [Link]

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• 5. Isoproturon - Wikipedia [en.wikipedia.org]
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• 7. Synthesis of Florasulam Stable Isotopes to Enable Identification of Degradants by Mass Spectrometry for Re-registration Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. CN1063279A - The method of synthetic herbicide isoproturon - Google Patents [patents.google.com]
• 10. niir.org [niir.org]

Technical Guide: Commercial Availability & Application of Isoproturon-13C6 Standard

[1]

Executive Summary

Isoproturon-13C6 represents the gold standard for internal calibration in the quantitative analysis of Isoproturon residues.[1] As a stable isotope-labeled analogue (SIL) with six

C atoms incorporated into the phenyl ring, it offers superior physicochemical tracking compared to deuterated alternatives.[1] This guide provides a comprehensive technical analysis of its commercial landscape, mechanistic advantages in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and validated protocols for its application in regulated drug and environmental residue monitoring.[1]

Technical Specifications & Chemical Identity

The selection of an internal standard (IS) requires precise knowledge of its isotopic distribution and stability.[2] Isoproturon-13C6 is preferred over deuterium-labeled analogues (e.g., Isoproturon-d6) due to the stability of the carbon-carbon bonds and the absence of deuterium exchange or "scrambling" which can occur in protic solvents.[1]

Chemical Data Table

Property	Specification
Chemical Name	3-(4-Isopropylphenyl-1,2,3,4,5,6- C )-1,1-dimethylurea
Common Name	Isoproturon-13C6
CAS Number (Unlabeled)	34123-59-6
CAS Number (Labeled)	Not universally assigned (Refer to specific supplier catalog numbers)
Molecular Formula	C C H N O
Molecular Weight	212.24 g/mol (vs. 206.29 g/mol for native)
Isotopic Purity	Typically ≥ 99 atom % C
Chemical Purity	≥ 98% (HPLC)
Solubility	Soluble in Methanol, Acetonitrile, DMSO; Low solubility in water (65 mg/L)
Retention Time	Co-elutes with Isoproturon (No deuterium isotope effect)

Structural Integrity

The

C label is incorporated into the aromatic phenyl ring .[1] This placement is critical because metabolic or fragmentation pathways often cleave the dimethylurea side chain.[1] By labeling the ring, the core structure remains detectable in specific metabolic screening assays, unlike side-chain labels which might be lost.[1]

Commercial Landscape & Availability[1][5]

The commercial availability of Isoproturon-13C6 is robust, driven by strict EU and EPA regulations on phenylurea herbicide residues.[1] It is primarily available as a research-grade analytical standard, though Certified Reference Materials (CRMs) are available from select accredited providers.[1]

Primary Suppliers & Formats

Supplier	Typical Pack Size	Format	Storage Requirement
Toronto Research Chemicals (TRC)	1 mg, 10 mg	Solid / Neat	-20°C (Hygroscopic)
LGC Standards (Dr. Ehrenstorfer)	1.0 mL (100 µg/mL)	Solution in Acetonitrile	2°C to 8°C (Dark)
Santa Cruz Biotechnology	1 mg, 5 mg	Solid	-20°C
Sigma-Aldrich (Merck)	10 mg	Solid (PESTANAL® grade)	2°C to 8°C
Alsachim	1 mg	Solid	-20°C

Procurement Note: For GLP/GMP studies, prioritize suppliers offering a Certificate of Analysis (CoA) that explicitly states the Isotopic Enrichment (e.g., "99.2%

C"). Inadequate enrichment leads to "cross-talk" where the unlabelled impurity in the standard contributes to the analyte signal, biasing quantification high.[1]

Mechanistic Advantage: Why C6?

In LC-MS/MS analysis, Matrix Effects (Ion Suppression/Enhancement) are the primary source of error.[1]

The Deuterium Problem

Deuterated standards (e.g., Isoproturon-d6) often exhibit a slightly shorter retention time than the native analyte due to the kinetic isotope effect on lipophilicity.

• Result: The IS elutes in a slightly different matrix window than the analyte.

• Consequence: The IS does not experience the exact same ion suppression as the analyte, leading to inaccurate correction.[1]

The C Solution

Isoproturon-13C6 is chemically identical in lipophilicity to the native target.[1]

• Result: Perfect co-elution.

• Consequence: The IS and Analyte experience identical ionization competition at the electrospray source, ensuring mathematically perfect correction.

Visualizing the IDMS Workflow

The following diagram illustrates the Isotope Dilution Mass Spectrometry (IDMS) workflow, highlighting the self-correcting nature of the protocol.

Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow. The internal standard compensates for extraction losses and ionization suppression by co-eluting with the analyte.

Experimental Protocol: Validated LC-MS/MS Method

Objective: Quantification of Isoproturon in complex aqueous/organic matrices using Isoproturon-13C6.

Mass Spectrometry Parameters (MRM Optimization)

The phenyl-ring labeling shifts the precursor mass by +6 Da.[1] The fragmentation pattern dictates the product ion masses.[1]

• Precursor Ion (Native): m/z 207.1 [M+H]

  [1]

• Precursor Ion (13C6-IS): m/z 213.1 [M+H]

  [1]

Transition Logic:

• Primary Transition (Quantifier): Loss of the dimethylamine moiety.[1] The charge remains on the phenyl-urea structure.[1]

  • Native: 207

    72 (Dimethylamine fragment, unlabeled)

  • Correction: The 72 fragment is the dimethylamine side chain (

    ).[1] Since the label is on the ring , the 72 fragment is unlabeled .[1]

  • Wait: The 72 fragment is typically

    .[1] This does not contain the ring. Therefore, the transition is 213 72 .[1]

• Secondary Transition (Qualifier): Loss of the dimethylurea group to form the cumyl cation.[1]

  • Native: 207

    165 (Cumyl cation, contains the ring).[1]

  • Labeled: 213

    171 (Cumyl cation + 6 Da).[1]

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Type
Isoproturon	207.1	72.1	25	Quantifier
207.1	165.1	15	Qualifier
Isoproturon-13C6	213.1	72.1	25	Quantifier
213.1	171.1	15	Qualifier

Sample Preparation (Solid Phase Extraction)[1][11]

• Conditioning: Oasis HLB cartridge (200 mg) with 5 mL Methanol then 5 mL Water.

• Loading: Load 100 mL water sample.

• Spiking: Add 50 µL of Isoproturon-13C6 working solution (1 µg/mL) directly to the cartridge or sample prior to loading.[1] Critical: Spiking before extraction corrects for recovery losses.

• Wash: 5 mL Water/Methanol (95:5).

• Elution: 2 x 3 mL Methanol.

• Reconstitution: Evaporate to dryness under

  and reconstitute in 1 mL Mobile Phase A:B (80:20).

LC Conditions

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 10% B (0-1 min)

  90% B (8 min).

• Flow Rate: 0.3 mL/min.[1]

Quality Assurance & Troubleshooting

Isotopic Contribution Correction

High concentrations of native Isoproturon can produce an

isotope peak (due to natural C abundance), which interferes with the IS channel. Conversely, impure IS can interfere with the native channel.[1]

• Check: Inject a high-concentration native standard (without IS). Monitor the 213

  72 transition.

• Limit: Signal in the IS channel should be < 0.5% of the IS response in a typical sample.

Storage Stability

Isoproturon-13C6 is stable for >2 years if stored at -20°C. However, acetonitrile solutions can concentrate due to evaporation if caps are not tight.[1]

• Protocol: Weigh the stock solution bottle before storage and before use. If mass decreases, the concentration has increased; discard or re-standardize.[1]

References

• European Commission. (2021).[1] EU Reference Laboratories for Residues of Pesticides: Analytical Methods. Retrieved from [Link][1]

• US Environmental Protection Agency (EPA). (2007).[1] Method 538: Determination of Selected Organic Contaminants in Drinking Water by Direct Aqueous Injection-Liquid Chromatography/Tandem Mass Spectrometry.[1] Retrieved from [Link][1]

• Häubl, G., et al. (2006).[1][3] Determination of the suitability of the labeled internal standards using stable isotope dilution mass spectrometry. Analytical and Bioanalytical Chemistry.[1][2][4][5][6][3] Retrieved from [Link]

Sources

• 1. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ukisotope.com [ukisotope.com]
• 3. foodriskmanagement.com [foodriskmanagement.com]
• 4. agriculturejournals.cz [agriculturejournals.cz]
• 5. researchgate.net [researchgate.net]
• 6. epa.gov [epa.gov]

Isoproturon-13C6 CAS number and molecular formula

Isoproturon-13C6: Technical Guide and Analytical Application[1]

Part 1: Executive Summary

Isoproturon-13C6 is a stable isotope-labeled analog of the phenylurea herbicide Isoproturon.[1] It serves as a critical Internal Standard (IS) in the quantitative analysis of environmental and biological samples via Isotope Dilution Mass Spectrometry (IDMS).[1]

By incorporating six Carbon-13 (

) atoms into the phenyl ring, this compound achieves a mass shift of +6 Daltons relative to the native analyte.[1] This shift is sufficient to prevent isotopic overlap (crosstalk) in mass spectrometry while maintaining physicochemical properties—such as chromatographic retention time and ionization efficiency—identical to the non-labeled target.[1] This "co-eluting" behavior allows Isoproturon-13C6 to perfectly compensate for matrix effects, ion suppression, and extraction inefficiencies, making it the gold standard for regulatory compliance testing (e.g., EU Water Framework Directive).[1]

Part 2: Chemical Identity & Properties

Unlike generic reagents, stable isotopes often lack unique CAS registry numbers in public databases.[1] They are typically referenced by the CAS number of the unlabeled parent compound, with specific notation for the isotopic modification.

Table 1: Physicochemical Specifications

Property	Specification
Chemical Name	3-(4-Isopropylphenyl- )-1,1-dimethylurea
Common Name	Isoproturon-13C6 (Ring-13C6)
Unlabeled Parent CAS	34123-59-6 (Refers to native Isoproturon)
Labeled CAS	Not formally assigned (Referenced as labeled analog of 34123-59-6)
Molecular Formula
Molecular Weight	212.24 g/mol (vs. 206.29 g/mol for native)
Isotopic Purity	Typically atom %
Chemical Structure	Phenyl ring fully substituted with ; Dimethylurea tail unlabeled.[1][2][3][4]
Solubility	Soluble in Methanol, Acetonitrile, DMSO; Low solubility in water (similar to native).[1]

Part 3: Mechanistic Insight & Synthesis

Why Ring-Labeling ( )?

The choice of labeling the phenyl ring with

rather than using deuterium ( ) on the alkyl groups is a deliberate chemical strategy:

• Non-Exchangeable Label: Carbon-carbon bonds are inert under standard extraction conditions.[1] Deuterium labels on the isopropyl or methyl groups can undergo H/D exchange in acidic/basic protic solvents, compromising the integrity of the internal standard.

• Chromatographic Fidelity: Deuterated compounds often exhibit a slight retention time shift (the "isotope effect") compared to the native analyte due to differences in vibrational zero-point energy.[1]

  analogs possess virtually identical retention times, ensuring the IS experiences the exact same matrix suppression/enhancement as the analyte at the moment of ionization.[1]

Synthesis Pathway

The synthesis typically follows a linear reconstruction of the urea backbone using a pre-labeled aromatic precursor.[1]

Figure 1: Synthetic route for Isoproturon-13C6 starting from fully labeled benzene.[1]

Part 4: Analytical Protocol (LC-MS/MS)

This protocol describes a self-validating workflow for quantifying Isoproturon in water samples using Isoproturon-13C6.[1]

Sample Preparation (Solid Phase Extraction)

• Principle: Enrichment of trace herbicides from aqueous matrices.[1][5]

• Step 1 (Conditioning): Activate HLB (Hydrophilic-Lipophilic Balance) cartridge with 5 mL Methanol followed by 5 mL Water.[1]

• Step 2 (Loading): Pass 500 mL water sample (pH adjusted to 7.[1]0) through the cartridge.

• Step 3 (IS Spiking - Critical): Inject Isoproturon-13C6 internal standard directly onto the cartridge or into the sample before loading.[1] This corrects for recovery losses during the extraction itself.[1]

• Step 4 (Elution): Elute with 2 x 3 mL Methanol. Evaporate to dryness under

  and reconstitute in Mobile Phase (90:10 Water:Acetonitrile).

LC-MS/MS Conditions

• Instrument: Triple Quadrupole Mass Spectrometer (QqQ).[1]

• Ionization: Electrospray Ionization (ESI), Positive Mode.[1]

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).[1]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Proton source).[1]

  • B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 10% B to 90% B over 8 minutes.

MRM Transitions (Quantification)

The mass shift of +6 Da is observed in the precursor ion.[1] The product ions depend on whether the fragment retains the labeled ring.[1]

Analyte	Precursor Ion ( )	Product Ion ( )	Interpretation
Isoproturon (Native)	207.1	72.1	Dimethylamine moiety (No Ring)
46.1	Fragment from urea chain
Isoproturon-13C6 (IS)	213.1	72.1	Dimethylamine moiety (No Ring - Mass unchanged)
141.1	Ring-containing fragment (135 + 6)

Note: The transition 213.1

72.1 is commonly used because the dimethylamine fragment is intense, even though it loses the label. The precursor selection (213 vs 207) provides the selectivity.[1]

Analytical Workflow Diagram

Figure 2: Isotope Dilution Mass Spectrometry (IDMS) workflow ensuring data integrity.

Part 5: Safety & Handling

Although used in small quantities, Isoproturon-13C6 shares the toxicity profile of the parent herbicide.[1]

• GHS Classification: Carcinogen Category 2; Aquatic Acute 1; Aquatic Chronic 1.[1]

• Handling: Use in a fume hood.[1][6] Wear nitrile gloves.[1]

• Storage: Store at -20°C. Stable isotopes are generally stable for years if kept dry and frozen.[1]

References

• European Commission. (2025). EU Pesticides Database: Isoproturon.[1][7] Retrieved from [Link][1]

• Kovalczuk, T., et al. (2008).[1][8] HPLC-MS/MS method for analysis of isoproturon in difficult matrix. Czech Journal of Food Sciences. Retrieved from [Link]

• US EPA. (2025). Substance Registry Services: Isoproturon.[1][7] Retrieved from [Link][1]

Sources

• 1. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Isoproturon-13C6 - CAS - 34123-59-6 (non-labelled) | Axios Research [axios-research.com]
• 4. echemi.com [echemi.com]
• 5. agilent.com [agilent.com]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. GSRS [gsrs.ncats.nih.gov]
• 8. Open Access CAAS Agricultural Journals: HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds [agriculturejournals.cz]

Technical Guide: Stability and Storage Protocols for Isoproturon-13C6 Reference Standards

Executive Summary

Isoproturon-13C6 (3-(4-isopropylphenyl-13C6)-1,1-dimethylurea) serves as a critical internal standard for the quantification of Isoproturon in environmental and toxicological matrices via Isotope Dilution Mass Spectrometry (IDMS). Unlike deuterium-labeled analogs, the Carbon-13 label on the phenyl ring offers superior chemical stability and resistance to hydrogen-deuterium exchange (HDX). However, the integrity of this reference material is contingent upon rigorous control of hydrolytic, photolytic, and thermal degradation pathways.

This guide defines the physicochemical rationale and operational protocols required to maintain the isotopic enrichment and chemical purity of Isoproturon-13C6.

Physicochemical Profile & Isotopic Integrity[1]

To implement effective storage, one must understand the molecule's inherent vulnerabilities.[1] Isoproturon belongs to the phenylurea class of herbicides.[2][3][4]

Property	Specification	Critical Implication for Storage
Chemical Structure	Phenylurea core	Susceptible to hydrolysis at the urea bridge under acidic/basic conditions.
Label Position	Phenyl Ring ( )	High Stability. Unlike deuterium labels on alkyl chains, ring-incorporated is non-exchangeable and resistant to metabolic shuffling.
Solubility	Low in water (~65 mg/L); High in MeOH, ACN	Stock solutions must use organic solvents to prevent precipitation and hydrolysis.
pKa	Neutral (Non-ionizable)	pH control is less critical for solubility but vital for preventing hydrolysis.
Photostability	UV Sensitive	Critical Risk. Phenylureas degrade under UV irradiation (290–400 nm).

The "13C Advantage"

In analytical workflows, Isoproturon-13C6 is preferred over Isoproturon-d6 because deuterium labels on the isopropyl group can undergo enzymatic or chemical exchange, leading to "cross-talk" in MS channels. The

backbone is inert, meaning storage degradation is purely chemical (breakdown of the molecule), not isotopic (loss of the label).

Degradation Mechanisms (The "Why")

Understanding the specific breakdown pathways allows us to engineer the correct storage environment. The two primary threats to Isoproturon-13C6 are Hydrolysis and Photolysis .

Mechanism Analysis

• Hydrolysis: The urea linkage is the "weak link." In the presence of moisture and extreme pH, the molecule cleaves into 4-isopropylaniline (and its 13C analog) and dimethylamine.

• Photolysis: Exposure to UV light excites the phenyl ring, leading to N-demethylation or oxidation of the isopropyl group.

Visualization: Degradation Pathways

The following diagram maps the chemical vulnerabilities that storage conditions must mitigate.

Caption: Degradation pathways of Isoproturon-13C6. Red arrows indicate hydrolytic cleavage prevented by desiccation; grey arrows indicate photolysis prevented by amber glass.

Storage & Handling Protocols

This section details the operational workflows. These protocols are designed to be self-validating: if followed, the risk of degradation is statistically negligible.

A. Solid State Storage (Long-Term)

Objective: Maintain purity >98% for >2 years.

• Container: Amber glass vial with a PTFE-lined screw cap. Rationale: Amber glass blocks UV; PTFE prevents interaction between the lipophilic herbicide and the cap liner.

• Temperature: -20°C (± 5°C). Rationale: Arrhenius kinetics dictate that chemical reaction rates halve for every 10°C drop. -20°C effectively pauses hydrolysis.

• Atmosphere: Store under Argon or Nitrogen if the seal is broken.

• Desiccation: Store the vial inside a secondary container (jar) with active silica gel or molecular sieves.

B. Stock Solution Preparation

Objective: Create a stable working solution for LC-MS/MS.

• Solvent: Methanol (LC-MS Grade) is the gold standard.

  • Why not Acetonitrile? Acetonitrile is acceptable, but Methanol often provides better solubility stability for phenylureas at high concentrations.

  • Why not Water? Never store stock solutions in water.[1] Hydrolysis is slow but inevitable over months.

• Concentration: 100 µg/mL to 1 mg/mL.

• Storage: -20°C in Amber vials.

• Shelf Life: 6–12 months (validated by QC check).

C. The "Equilibration Rule" (Critical Handling Step)

The most common cause of standard degradation is not the freezer, but the thawing process .

• Protocol: Remove the vial from the freezer and let it stand at room temperature for 30 minutes before opening.

• Causality: Opening a cold vial (-20°C) in a humid lab (25°C) causes immediate condensation of atmospheric moisture inside the vial. This water introduces hydrolysis risk and alters the concentration of the standard.

Visualization: Handling Workflow

Caption: Operational workflow for handling Isoproturon-13C6. The yellow node (Equilibration) is the critical control point for moisture prevention.

Quality Control & Re-Validation

Trustworthiness requires verification. Do not assume a standard is stable just because it was in the freezer.

Isotopic Purity Check (LC-MS/MS)

Perform a "Zero Blank" injection.

• Method: Inject a high concentration of Isoproturon-13C6 (e.g., 100 ng/mL).

• Monitor: Watch the transition for native Isoproturon (unlabeled).

• Acceptance Criteria: The contribution of native Isoproturon (resulting from isotopic impurity) should be <0.5% of the labeled peak area.

Chemical Purity Check (HPLC-UV)

• Method: Reverse-phase HPLC with UV detection at 240 nm.

• Marker: Look for the emergence of 4-isopropylaniline (elutes earlier than Isoproturon).

• Limit: If degradation products >2%, discard the stock.

References

• World Health Organization (WHO). (2003).[5] Isoproturon in Drinking-water: Background document for development of WHO Guidelines for Drinking-water Quality. WHO/SDE/WSH/03.04/37. [Link]

• Perrin-Ganier, C., et al. (2001).[6] Degradation of Isoproturon in Soil. Chemosphere. [Link]

Sources

• 1. moravek.com [moravek.com]
• 2. researchgate.net [researchgate.net]
• 3. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ccsenet.org [ccsenet.org]
• 5. isws.org.in [isws.org.in]
• 6. Isoproturon Degradation Pathway [eawag-bbd.ethz.ch]

Protocols & Analytical Methods

Precision Quantitation of Isoproturon in Complex Matrices: A Stable Isotope Dilution Assay (SIDA) Using Isoproturon-13C6

[1]

Abstract

This Application Note details a robust protocol for the quantitation of the phenylurea herbicide Isoproturon in environmental water and food matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method utilizes Isoproturon-13C6 as a Stable Isotope Labeled Internal Standard (SIL-IS).[1] Unlike deuterated analogs (

H), the C-labeled standard eliminates chromatographic isotope effects, ensuring perfect co-elution with the analyte and providing superior correction for matrix-induced ion suppression.[1]

Introduction: The Matrix Effect Challenge

Isoproturon is widely regulated due to its potential to leach into groundwater (EU Water Framework Directive limit: 0.1 µg/L).[1] In Electrospray Ionization (ESI), co-eluting matrix components (humic acids in water, phospholipids in food) compete for charge, causing signal suppression or enhancement .[1]

Why Isoproturon-13C6?

While Deuterated standards (e.g., Isoproturon-d6) are common, they suffer from the Deuterium Isotope Effect , where the slightly different lipophilicity of C-D bonds causes the IS to elute earlier than the native analyte.[1]

• Consequence: The IS does not experience the exact same matrix suppression window as the analyte.

• Solution: Isoproturon-13C6 (Ring-13C6) possesses identical physicochemical properties to the native target.[1] It co-elutes perfectly, ensuring that any suppression affecting the analyte affects the IS equally, mathematically canceling out the error.

Compound Characterization

Feature	Native Isoproturon	Isoproturon-13C6 (Internal Standard)
Formula
MW	206.29 g/mol	212.24 g/mol (+6 Da shift)
Label Position	N/A	Phenyl Ring ( )
Solubility	Methanol, Acetonitrile	Methanol, Acetonitrile
Storage	-20°C (Solid)	-20°C (Solution)

Experimental Workflow & Mechanism

The following diagram illustrates the Stable Isotope Dilution Assay (SIDA) workflow and the mechanism of matrix effect correction.

Figure 1: Workflow for Isoproturon quantitation using 13C6-labeled internal standard to correct for matrix effects.

Detailed Protocol

Reagents and Materials

• Standards: Isoproturon (Native) and Isoproturon-13C6 (Isotopic Purity >99 atom % 13C).[1]

• Solvents: LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), Water.[1]

• Additives: Formic Acid (FA) or Ammonium Formate.[1]

• SPE Cartridges: Hydrophilic-Lipophilic Balance (HLB) cartridges (e.g., Oasis HLB, 200mg/6cc) for water samples.[1]

Stock Solution Preparation[1]

• Master Stock (1 mg/mL): Dissolve 1 mg of Isoproturon-13C6 in 1 mL of Methanol. Sonicate for 5 mins. Store at -20°C.

• Working IS Solution (1 µg/mL): Dilute Master Stock 1:1000 in Methanol/Water (50:50).

• Spiking: Add Working IS to samples to achieve a final concentration of 10–50 ng/mL (or ng/L for water), matching the mid-point of your calibration curve.

Sample Extraction (Surface Water)[1]

• Conditioning: Activate SPE cartridge with 5 mL MeOH followed by 5 mL Water.[1]

• Loading: Pass 500 mL of water sample (spiked with IS) through the cartridge at ~5 mL/min.

• Washing: Wash with 5 mL of 5% MeOH in Water to remove salts.[1] Dry cartridge under vacuum for 10 mins.

• Elution: Elute with 2 x 3 mL of Methanol.

• Concentration: Evaporate to dryness under Nitrogen (

  ) at 40°C. Reconstitute in 0.5 mL of Initial Mobile Phase (90:10 Water:MeOH).

LC-MS/MS Conditions

Chromatography (UPLC):

• Column: C18 (e.g., 2.1 x 100 mm, 1.7 µm particle size).[1]

• Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.[1]

• Mobile Phase B: Methanol + 0.1% Formic Acid.[1]

• Flow Rate: 0.3 mL/min.[1]

• Injection Vol: 5–10 µL.

Gradient Profile:

Time (min)	% B	Event
0.0	10	Initial Hold
1.0	10	Start Gradient
6.0	95	Elution of Isoproturon (~4.5 min)
8.0	95	Wash
8.1	10	Re-equilibration

| 10.0 | 10 | End |

Mass Spectrometry (MRM Parameters):

• Ionization: ESI Positive Mode (

  ).[1]

• Source Temp: 400°C.

• Capillary Voltage: 3.0 kV.[1]

Analyte	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)	Type
Isoproturon (Native)	207.1	72.1	30	25	Quantifier
207.1	165.1	30	18	Qualifier
Isoproturon-13C6	213.1	72.1	30	25	Quantifier
213.1	171.1	30	18	Qualifier*

*Note: The fragment at m/z 72 (dimethylamine) does not contain the phenyl ring, so it remains unlabeled.[1] The fragment at m/z 171 (isopropylphenyl isocyanate) contains the

ring (165 + 6 = 171).[1]

Method Validation & QA/QC

To ensure "Trustworthiness" (Part 2 of requirements), perform the following validation steps:

• Linearity: Construct a calibration curve (0.1 to 100 ng/mL) plotting the Area Ratio (

  ) vs. Concentration Ratio. must be > 0.99.[1]

• Recovery Calculation:

  Acceptable Range: 70–120%[1]

• Matrix Effect (ME) Calculation:

  [1]

  • Negative value = Suppression.[1] Positive = Enhancement.[1]

  • Crucial: Even if ME is -50%, the IS corrects for this because the Ratio remains constant.[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Signal for IS	Ion Suppression or degradation.[1]	Check matrix effect. Prepare fresh stock. Ensure IS is added before extraction.[1]
IS Retention Time Shift	Column aging or wrong IS used (D6).	Confirm IS is 13C6.[1] If D6, switch to 13C6.[1] Check column equilibration.
Cross-talk (Interference)	Isotopic impurity or fragmentation overlap.[1]	Ensure 13C6 purity is >99%.[1] Monitor the 213->171 transition for higher specificity.
Non-Linear Calibration	Saturation of detector.[1]	Dilute samples or reduce injection volume.[1]

References

• World Health Organization (WHO). (2003).[1] Isoproturon in Drinking-water: Background document for development of WHO Guidelines for Drinking-water Quality.[1]Link[1]

• European Commission. (2002).[1][2] Commission Decision 2002/657/EC implementing Council Directive 96/23/EC concerning the performance of analytical methods and the interpretation of results.Link[1]

• Benijts, T., et al. (2001).[1][3] Analysis of phenylurea herbicides in water by LC-MS/MS: Comparison of atmospheric pressure chemical ionization and electrospray ionization.Journal of Chromatography A. Link

• Stokvis, E., et al. (2005).[1] Stable Isotope Dilution Analysis in LC-MS/MS: 13C vs Deuterium.Rapid Communications in Mass Spectrometry. (General reference on isotope effects).

Sources

• 1. Isoproturon - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: High-Precision Environmental Monitoring of Isoproturon in Surface Water Using Isoproturon-13C6

[1]

Executive Summary

The European Union Water Framework Directive (WFD) and global environmental agencies designate Isoproturon as a priority pollutant due to its high leaching potential and aquatic toxicity. Regulatory limits in drinking water are often set as low as 0.1 µg/L .[1][2] Achieving this sensitivity while maintaining accuracy in complex environmental matrices (e.g., river water rich in humic acids) presents a significant analytical challenge: Matrix Effects .

This Application Note details a robust protocol using Isoproturon-13C6 as a Stable Isotope-Labeled Internal Standard (SIL-IS). Unlike deuterium-labeled standards, 13C-analogs offer perfect co-elution with the target analyte, providing superior correction for Ion Suppression/Enhancement in Electrospray Ionization (ESI).[1]

Scientific Rationale: The Necessity of 13C-Labeling

The Matrix Effect Challenge

In LC-MS/MS analysis of surface water, co-extracted organic matter (humic/fulvic acids) competes with the analyte for charge in the ESI droplet. This competition results in Ion Suppression , where the signal for Isoproturon is artificially reduced, leading to underestimation of contamination levels.

Why Isoproturon-13C6?

While Deuterium (

) labeled standards are common, they suffer from the Isotope Effect , where the slightly different physicochemical properties of deuterium cause the IS to elute slightly earlier than the native analyte.

• Result: The IS and analyte enter the source at different times, experiencing different matrix loads.

• Solution: Isoproturon-13C6 (labeling on the phenyl ring) adds mass (+6 Da) without altering lipophilicity or retention time.[1]

• Benefit: The IS and analyte co-elute perfectly. Any suppression affecting the analyte affects the IS to the exact same degree. The Ratio of Responses remains constant, ensuring accurate quantification.

Mechanism Visualization

The following diagram illustrates the competitive ionization process and how the SIL-IS corrects for it.

Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow showing the correction mechanism for matrix effects.

Materials and Reagents

Component	Specification	Notes
Target Analyte	Isoproturon ( )	Purity > 98%
Internal Standard	Isoproturon-phenyl-13C6	Isotopic Enrichment > 99 atom % 13C
SPE Cartridges	Hydrophilic-Lipophilic Balance (HLB)	200 mg / 6 mL (e.g., Oasis HLB or equivalent)
Solvents	LC-MS Grade Acetonitrile, Methanol	Free of phthalates/contaminants
Buffer	Ammonium Acetate / Formic Acid	For pH control in mobile phase

Experimental Protocol

Sample Preparation (Solid Phase Extraction)

Rationale: Spiking the IS before extraction corrects for both SPE recovery losses and MS matrix effects.

• Collection: Collect 500 mL of surface water in amber glass bottles. Filter through 0.45 µm glass fiber filters to remove particulates.[1]

• Internal Standard Spiking (CRITICAL):

  • Add Isoproturon-13C6 solution to the water sample to achieve a final concentration of 1.0 µg/L (or matched to the midpoint of the calibration curve).

  • Note: Allow to equilibrate for 30 minutes.

• SPE Conditioning:

  • Rinse cartridge with 5 mL Methanol.[1]

  • Rinse cartridge with 5 mL Ultrapure Water.[1]

• Loading:

  • Pass the 500 mL sample through the cartridge at a flow rate of ~5-10 mL/min.

• Washing:

  • Wash with 5 mL Water/Methanol (95:5 v/v) to remove salts and highly polar interferences.[1]

  • Dry cartridge under vacuum for 10 minutes.[1]

• Elution:

  • Elute with 2 x 3 mL Methanol.

• Reconstitution:

  • Evaporate eluate to dryness under Nitrogen at 40°C.[1]

  • Reconstitute in 500 µL of Mobile Phase A:B (90:10).

LC-MS/MS Instrumentation Parameters

Liquid Chromatography:

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

• Flow Rate: 0.3 mL/min.[1]

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient:

  • 0-1 min: 10% B[1]

  • 1-6 min: Linear ramp to 90% B

  • 6-8 min: Hold 90% B

  • 8.1 min: Re-equilibrate 10% B

Mass Spectrometry (MRM Mode):

• Ionization: Electrospray Positive (ESI+).[1]

• Source Temp: 400°C.

• Capillary Voltage: 3.5 kV.[1]

MRM Transitions (Quantification & Confirmation)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Type	Collision Energy (V)	Rationale
Isoproturon	207.1	72.1	Quant	25	Dimethylcarbamoyl moiety
207.1	46.1	Qual	35	Characteristic fragment
Isoproturon-13C6	213.1	72.1	Quant	25	Ring is labeled (+6), fragment is side-chain (unchanged)

Note on Transitions: The 13C6 label is typically on the phenyl ring. The primary fragment (m/z 72) corresponds to the dimethylamine side chain

, which does not carry the label. Therefore, the product ion remains at m/z 72.1, while the precursor shifts by +6 Da.

Data Analysis & Validation

Calculation

Quantification is performed using the Response Ratio :

Concentration is derived from a calibration curve plotting Response Ratio vs. Concentration Ratio.[1]

Validation Criteria (Self-Validating System)

To ensure trustworthiness (E-E-A-T), the method must pass these checks:

• Retention Time Match: The retention time of Isoproturon-13C6 must be within ±0.05 min of native Isoproturon.[1]

• Ion Ratio Stability: The ratio of Quant/Qual ions for the native analyte in samples must match the standard within ±20%.

• Recovery Check: Absolute area of the IS in samples should be >50% of the IS area in a pure solvent standard. If <50%, matrix suppression is severe (though corrected by the ratio, sensitivity may be compromised).

Workflow Diagram

Figure 2: Step-by-step analytical protocol ensuring full correction of procedural and instrumental variability.

References

• European Commission. (2000).[1][2][3] Directive 2000/60/EC of the European Parliament and of the Council establishing a framework for Community action in the field of water policy (Water Framework Directive).[4] Official Journal of the European Communities. Link[1]

• US EPA. (2007).[1] Method 532: Determination of Phenylurea Compounds in Drinking Water by Solid Phase Extraction and High Performance Liquid Chromatography with UV Detection. (Adapted for MS/MS context). Link

• Benijts, T., et al. (2001). Ion suppression in liquid chromatography-electrospray mass spectrometry: Soft ionization? Journal of Chromatography A. (Foundational text on matrix effects).[1] Link

• Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry.[1] Link[1]

Sources

• 1. cdpr.ca.gov [cdpr.ca.gov]
• 2. syngentaturf.co.uk [syngentaturf.co.uk]
• 3. circabc.europa.eu [circabc.europa.eu]
• 4. circabc.europa.eu [circabc.europa.eu]

Introduction: The Imperative of Isotope Dilution in Environmental Fate Studies

Isoproturon-13C6 in Soil and Sediment Sample Analysis Application Note & Protocol Guide

Isoproturon (3-(4-isopropylphenyl)-1,1-dimethylurea) is a widely used phenylurea herbicide. While effective, its persistence in soil and potential to leach into groundwater necessitates rigorous environmental monitoring. The analysis of Isoproturon in soil and sediment is complicated by the complex matrix —a heterogeneous mixture of organic matter (humic/fulvic acids), clays, and minerals that can irreversibly bind analytes or suppress ionization in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Why Isoproturon-13C6? To achieve regulatory-grade accuracy (e.g., OECD 307 guidelines), external calibration is often insufficient due to "Matrix Effects" (ME). Co-eluting matrix components can suppress or enhance the electrospray ionization (ESI) signal, leading to errors up to 50%.

• Isoproturon-13C6 (labeled on the phenyl ring) acts as the ideal Internal Standard (IS).

• Superiority over Deuterated Standards: Unlike deuterium-labeled analogs (which can suffer from hydrogen-deuterium exchange or slight chromatographic separation from the analyte due to isotope effects), 13C-labeled standards co-elute perfectly with the native analyte and are chemically non-exchangeable. This ensures that the IS experiences the exact same extraction efficiency and ionization suppression as the target, allowing for precise mathematical correction.

Chemical & Physical Properties

Property	Native Isoproturon	Isoproturon-13C6 (Internal Standard)
CAS Number	34123-59-6	N/A (Labeled variant)
Formula	C₁₂H₁₈N₂O	¹³C₆C₆H₁₈N₂O (Ring labeled)
Molecular Weight	206.29 g/mol	212.24 g/mol (+6 Da shift)
Solubility (Water)	65 mg/L (22°C)	Identical
Log Kow	2.5	Identical
pKa	None (Neutral)	Identical
Key Fragments (ESI+)	m/z 72 (Dimethylamine moiety), 165 (Cumyl isocyanate)	m/z 72 (Unlabeled tail), 171 (Labeled ring)

Experimental Workflow: The "Why" Behind the Steps

The following workflow utilizes a Modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach, optimized for soil matrices.

Step 1: Sample Hydration (Crucial for Soil)

• Mechanism: Dry soil pores can trap pesticide residues, making them inaccessible to organic solvents.

• Action: Adding water to the soil sample prior to extraction swells the clay pores and partitions the Isoproturon into the aqueous phase, making it available for the acetonitrile extraction.

Step 2: Isotope Dilution

• Timing: The Isoproturon-13C6 IS must be added before extraction.

• Reasoning: This allows the IS to compensate for both extraction inefficiency (recovery losses) and instrument matrix effects. If added at the end, it only corrects for instrument fluctuation.

Step 3: Extraction & Salting Out

• Solvent: Acetonitrile (ACN) is used because it is miscible with water (penetrating the soil) but can be separated by adding salts.

• Salts: Magnesium Sulfate (MgSO₄) and Sodium Chloride (NaCl) induce phase separation, forcing the ACN (containing the herbicide) to separate from the water/soil layer.

Step 4: Dispersive Solid Phase Extraction (dSPE) Clean-up

• PSA (Primary Secondary Amine): Removes fatty acids, sugars, and some humic acids.

• C18: Removes non-polar interferences (lipids/waxes).

• Note on GCB (Graphitized Carbon Black): Use with caution. GCB removes pigments but can also adsorb planar molecules like phenylureas (Isoproturon), leading to low recovery. If the extract is not highly pigmented, omit GCB.

Detailed Protocol

Reagents and Standards

• Stock Solution A (Native): 1 mg/mL Isoproturon in Methanol.

• Stock Solution B (IS): 100 µg/mL Isoproturon-13C6 in Methanol.

• Extraction Salts: 4 g MgSO₄, 1 g NaCl (or commercial QuEChERS packets).

• dSPE Kit: 150 mg MgSO₄, 25 mg PSA, 25 mg C18.

Sample Preparation

• Sieving: Sieve air-dried soil to <2 mm to homogenize.

• Weighing: Weigh 10.0 g of soil into a 50 mL centrifuge tube.

• Spiking (IS): Add 50 µL of Stock B (Isoproturon-13C6) to the soil to achieve a concentration of ~500 ng/g (adjust based on expected range).

• Hydration: Add 10 mL of HPLC-grade water . Vortex for 30 seconds. Let stand for 30 minutes to equilibrate. Do not skip this step.

Extraction

• Solvent Addition: Add 10 mL Acetonitrile .

• Agitation: Shake vigorously (or use a Geno/Grinder) for 1 minute.

• Salting Out: Add the Extraction Salts (4 g MgSO₄, 1 g NaCl).

• Separation: Immediately shake vigorously for 1 minute to prevent MgSO₄ clumping. Centrifuge at 3000 x g for 5 minutes .

Clean-up (dSPE)

• Transfer: Transfer 1 mL of the supernatant (upper ACN layer) to a 2 mL dSPE tube (containing MgSO₄, PSA, C18).

• Mixing: Vortex for 30 seconds.

• Clarification: Centrifuge at 5000 x g for 3 minutes .

• Final Prep: Transfer 0.5 mL of the cleaned extract to an autosampler vial. Dilute 1:1 with mobile phase A (Water + 0.1% Formic Acid) to improve peak shape.

LC-MS/MS Analysis

• Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6400 series, Sciex QTRAP).

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

• Mobile Phase B: Methanol (or ACN) + 0.1% Formic Acid.

• Gradient: 10% B (0-1 min) -> 95% B (8 min) -> 10% B (re-equilibration).

• Flow Rate: 0.3 mL/min.

MRM Transitions (ESI Positive Mode):

Compound	Precursor (m/z)	Product (m/z)	Role	Collision Energy (eV)
Isoproturon	207.1	72.1	Quantifier	25
207.1	165.1	Qualifier	15
Isoproturon-13C6	213.1	72.1	Quantifier*	25
213.1	171.1	Qualifier	15

Note: The 72.1 fragment (dimethylamine group) is unlabeled in the 13C6 standard (ring-labeled). It is used for quantitation due to high intensity, but the precursor shift (207 vs 213) provides the selectivity.

Validation & Quality Control (Self-Validating System)

To ensure trustworthiness, every batch must include:

• Matrix Blank: Unspiked soil to check for contamination.

• Matrix-Matched Calibration: Prepare calibration standards in blank soil extract, NOT pure solvent, to visualize the true matrix effect.

• Recovery Check:

  • Calculate Absolute Recovery (RE) : (Area_spiked_pre_extraction / Area_spiked_post_extraction) × 100. Target: 70–120%.

  • Calculate Matrix Effect (ME) : (Area_matrix_standard / Area_solvent_standard) × 100.

    • ME < 100% = Suppression.

    • ME > 100% = Enhancement.

    • The 13C6 IS corrects for this automatically if the ratio (Analyte Area / IS Area) is used.

Workflow Diagram

Caption: Optimized QuEChERS workflow for Isoproturon extraction from soil, highlighting the critical hydration and internal standard addition steps.

References

• OECD. (2002). Test No. 307: Aerobic and Anaerobic Transformation in Soil. OECD Guidelines for the Testing of Chemicals. Link

• Anastassiades, M., et al. (2003). Fast and easy multiresidue method employing acetonitrile extraction/partitioning and "dispersive solid-phase extraction" for the determination of pesticide residues in produce. Journal of AO

Sample preparation techniques for Isoproturon analysis with a labeled standard

Abstract & Core Directive

This application note details a robust, self-validating protocol for the analysis of Isoproturon (3-(4-isopropylphenyl)-1,1-dimethylurea) in water and soil matrices.[1] Unlike generic methods, this protocol leverages Isoproturon-d6 as a surrogate Internal Standard (IS) to actively correct for matrix-induced ionization suppression and extraction variance.[1] The method achieves limits of quantitation (LOQ) < 1.0 ng/L in water and < 1.0 µg/kg in soil, satisfying stringent regulatory requirements (e.g., EU Water Framework Directive).

Introduction & Scientific Rationale

Isoproturon is a phenylurea herbicide widely used in cereal cultivation.[1][2] Its moderate water solubility (70 mg/L) and low soil adsorption coefficient (

~100) make it a frequent contaminant in surface and groundwaters.

The Challenge: Matrix Effects In Electrospray Ionization (ESI), co-eluting matrix components (humic acids in soil, dissolved organic matter in water) compete for charge, often suppressing the analyte signal. External calibration fails to account for this, leading to underestimation.[1]

The Solution: Isotope Dilution By spiking samples prior to extraction with Isoproturon-d6 (deuterated on the dimethylamine moiety), we create a self-correcting system.[1] The physicochemical behavior of the IS mirrors the native analyte through:

• Extraction Efficiency: Any loss of Isoproturon during SPE or QuEChERS is mimicked by the IS.[1]

• Chromatographic Co-elution: The IS elutes at the virtually same retention time, experiencing the exact same matrix suppression event.[1]

• Mass Shift: The +6 Da shift allows spectral resolution in the mass spectrometer.[1]

Experimental Strategy & Workflow

The analytical strategy is divided into two streams based on matrix density: Solid Phase Extraction (SPE) for high-volume aqueous samples and QuEChERS for solid soil samples.[1]

Workflow Logic (Graphviz)

Figure 1: Unified workflow for Isoproturon analysis demonstrating the divergence for liquid vs. solid matrices.

Detailed Protocols

Protocol A: Water Analysis (SPE Method)

Target: Surface water, Drinking water, Groundwater.

Materials:

• SPE Cartridges: Hydrophilic-Lipophilic Balance (HLB) polymer (e.g., Oasis HLB, 200mg/6mL).[1]

• Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water.[1]

Step-by-Step Procedure:

• Sample Pre-treatment: Filter 500 mL water sample through a 0.45 µm glass fiber filter.

• Internal Standard Spiking: Add 50 µL of Isoproturon-d6 working solution (1.0 µg/mL) to the sample. Mix well. Final concentration in sample: 100 ng/L.[1]

• Conditioning: Pass 5 mL MeOH followed by 5 mL ultrapure water through the HLB cartridge.[1] Do not let the cartridge dry.

• Loading: Load the 500 mL sample at a flow rate of ~5-10 mL/min.

• Washing: Wash with 5 mL of 5% MeOH in water to remove salts and highly polar interferences.[1] Dry cartridge under vacuum for 10 mins.[1]

• Elution: Elute analytes with 2 x 4 mL Methanol.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of Nitrogen at 40°C. Critical: Do not bake dry; Isoproturon is semi-volatile.[1]

• Reconstitution: Reconstitute in 1.0 mL of Initial Mobile Phase (90:10 Water:ACN).

Protocol B: Soil Analysis (QuEChERS Method)

Target: Agricultural soil, Sediment.

Materials:

• QuEChERS Kit: EN 15662 Buffering (Citrate) or AOAC 2007.01 (Acetate).[1]

• dSPE Cleanup: MgSO4 + PSA (Primary Secondary Amine) + C18.[1]

Step-by-Step Procedure:

• Weighing: Weigh 10.0 g of homogenized soil into a 50 mL centrifuge tube.

• Hydration (Crucial Step): Add 10 mL of water. Vortex and let stand for 30 mins. Why? Dry soil pores must open to release entrapped herbicides; ACN alone cannot penetrate dry soil aggregates.[1]

• Spiking: Add Isoproturon-d6 IS solution.[1] Vortex.

• Extraction: Add 10 mL Acetonitrile. Shake vigorously (mechanical shaker) for 10 mins.

• Partitioning: Add QuEChERS salt packet (4g MgSO4, 1g NaCl, buffers). Shake immediately and vigorously for 1 min to prevent MgSO4 clumping. Centrifuge at 4000 rpm for 5 mins.

• Cleanup (dSPE): Transfer 1.5 mL of the upper ACN layer to a dSPE tube containing MgSO4 (removes water), PSA (removes humic acids/sugars), and C18 (removes lipids). Vortex and centrifuge.[1][3]

• Final Prep: Transfer supernatant to an autosampler vial. (Optional: Dilute 1:1 with water to improve peak shape on early eluting LC gradients).[1]

LC-MS/MS Method Parameters

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6400 series, Sciex QTRAP).[1] Column: C18 Reverse Phase (e.g., Zorbax RRHD Eclipse Plus C18, 2.1 x 50mm, 1.8 µm).[1] Mobile Phase:

• A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.[1]

• B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient:

Time (min)	% B	Flow (mL/min)
0.00	10	0.4
1.00	10	0.4
6.00	95	0.4
8.00	95	0.4
8.10	10	0.4

| 10.00 | 10 | 0.4 |[1]

MS Source Conditions:

• Ionization: ESI Positive (+).[1]

• Capillary Voltage: 3500 V.[1]

• Gas Temp: 300°C.[1]

MRM Transitions (Quantitation & Confirmation):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Type	Collision Energy (V)	Rationale
Isoproturon	207.1	72.1	Quantifier	20	Cleavage of dimethylamine-carbonyl
207.1	46.1	Qualifier	35	Dimethylamine fragment
Isoproturon-d6	213.1	78.1	Quantifier	20	Shifted dimethylamine (+6 Da)

Data Analysis & Quality Control

Calculations (Internal Standard Method)

Do not use absolute peak areas. Calculate the Area Ratio :

Plot Area Ratio vs. Concentration Ratio for the calibration curve.

QC Criteria

• Linearity:

  over range 0.5 – 100 µg/L.[1]

• Recovery: Spiked samples must show 70–120% recovery.[1]

• Ion Ratio: The ratio of Quantifier/Qualifier ions in samples must match the standard within ±30%.

• IS Response: The absolute area of the IS in samples should not deviate >50% from the calibration standards. A massive drop indicates severe matrix suppression requiring higher dilution.[1]

References

• European Commission. (2015).[1] Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed (SANTE/11945/2015).[4] Retrieved from [Link]

• US EPA. (2007).[1] Method 527: Determination of Selected Pesticides and Flame Retardants in Drinking Water by Solid Phase Extraction and Capillary Column Gas Chromatography/Mass Spectrometry (GC/MS).[1] Retrieved from [Link]

• Pareja, L., et al. (2011).[1] Analytical methods for the determination of pesticide residues in soil.[1][3][5][6][7] Trends in Analytical Chemistry.[1] Retrieved from [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. weber.hu [weber.hu]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction-Spectrofluorimetric Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Protocol for Using Isoproturon-13C6 in QuEChERS Extraction

Abstract

This protocol details the validated workflow for the quantification of Isoproturon residues in agricultural commodities using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, utilizing Isoproturon-phenyl-13C6 as a surrogate Internal Standard (IS).

While Isoproturon (a phenylurea herbicide) is amenable to standard extraction, complex matrices (e.g., high-chlorophyll vegetables, oily seeds) frequently induce signal suppression in electrospray ionization (ESI). This guide focuses on the precise application of the isotopically labeled analog to correct for both extraction recovery losses and matrix effects, ensuring compliance with SANTE/11312/2021 guidelines.

Introduction & Scientific Rationale

The Challenge: Matrix Effects in Phenylureas

Isoproturon is a moderately polar herbicide (LogP ~2.5). In LC-MS/MS analysis, co-eluting matrix components (phospholipids, pigments) often compete for charge in the ESI source, leading to signal suppression. External calibration often yields false negatives or underestimated concentrations.

The Solution: Isoproturon-13C6

Isoproturon-13C6 serves as the ideal internal standard because it shares the identical physicochemical properties (pKa, solubility, retention time) as the target analyte but is mass-differentiated by +6 Da.

• Extraction Correction: It compensates for volume deviations and partition variances during the salting-out step.

• Ionization Correction: Because it co-elutes perfectly with Isoproturon, it experiences the exact same degree of ion suppression/enhancement at the source.

Materials & Reagents

Standards

• Target Analyte: Isoproturon (Purity >98%).

• Internal Standard: Isoproturon-phenyl-13C6 (Isotopic purity ≥99%).

  • Note: Ensure the label is on the phenyl ring to prevent metabolic exchange loss.

Reagents (LC-MS Grade)

• Acetonitrile (ACN).

• Methanol (MeOH).

• Formic Acid (FA) or Ammonium Formate.

• Water (Milli-Q or equivalent).

QuEChERS Kits

• Extraction Salts (EN 15662 Citrate Buffered): 4g MgSO₄, 1g NaCl, 1g Sodium Citrate, 0.5g Sodium Hydrogencitrate sesquihydrate.

  • Rationale: Citrate buffering (pH 5.0–5.5) protects base-sensitive pesticides. While Isoproturon is relatively stable, this buffer system allows for multi-residue analysis of wider scopes.

• d-SPE Cleanup (Dispersive Solid Phase Extraction):

  • General Crops: 150mg MgSO₄ + 25mg PSA (Primary Secondary Amine).

  • Fatty Matrices (Avocado, Seeds): Add 25mg C18.

  • Pigmented Matrices (Spinach): Add 2.5mg - 7.5mg GCB (Graphitized Carbon Black).

  • Warning:Do not exceed 10mg GCB per mL extract. Phenylureas like Isoproturon have planar structures that can strongly adsorb to carbon, leading to poor recovery.

Preparation of Standards

Stock Solutions

• Isoproturon Stock (1000 µg/mL): Dissolve 10 mg in 10 mL ACN.

• IS Stock (Isoproturon-13C6) (100 µg/mL): Dissolve 1 mg in 10 mL ACN.

Working Internal Standard Solution (WIS)

Prepare a WIS at 10 µg/mL in ACN.

• Usage: Adding 100 µL of this WIS to a 10g sample results in a concentration of 0.1 mg/kg (100 ppb) in the sample. This is the constant reference point.

Experimental Workflow

Phase 1: Sample Preparation & Extraction

The critical step for IS integration is adding it before extraction to correct for the entire process.

• Homogenization: Cryogenically mill the sample (dry ice) to a fine powder.

• Weighing: Weigh 10.0 g ± 0.1 g of sample into a 50 mL FEP/centrifuge tube.

• IS Spiking (CRITICAL): Add 100 µL of WIS (10 µg/mL Isoproturon-13C6) directly onto the sample.

  • Tip: Vortex for 30 seconds and let sit for 15 mins to allow interaction with the matrix.

• Solvent Addition: Add 10 mL Acetonitrile . Shake vigorously for 1 min.

• Salting Out: Add the Citrate Buffer Salt Kit .

  • Technique: Add salts after solvent to prevent agglomeration (exothermic clumping).

• Agitation: Shake vigorously for 1 min (or use Geno/TissueLyzer).

• Centrifugation: Spin at ≥3000 RCF for 5 mins.

Phase 2: d-SPE Cleanup

• Aliquot: Transfer 1 mL of the supernatant (upper ACN layer) to a 2 mL d-SPE tube (containing PSA/MgSO₄).

• Cleanup: Vortex for 30 seconds.

• Centrifugation: Spin at ≥3000 RCF for 5 mins.

• Final Dilution: Transfer 200 µL of cleaned extract to an LC vial. Dilute with 800 µL Water (or Mobile Phase A) to match initial mobile phase conditions (improves peak shape).

Visual Workflow (DOT Diagram)

Figure 1: Step-by-step QuEChERS workflow emphasizing the early introduction of the Internal Standard.

Instrumental Analysis (LC-MS/MS)

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water + 5mM Ammonium Formate + 0.1% Formic Acid.

• Mobile Phase B: Methanol (or ACN) + 0.1% Formic Acid.

• Flow Rate: 0.3 - 0.4 mL/min.

• Injection Volume: 2 - 5 µL.

Mass Spectrometry Parameters (MRM)

Isoproturon ionizes in ESI Positive (+) mode .

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Type	Collision Energy (eV)
Isoproturon	207.1	72.1	Quantifier	20 - 25
165.1	Qualifier	15 - 18
Isoproturon-13C6	213.1	72.1*	Quantifier	20 - 25
171.1	Qualifier	15 - 18

Note on Transitions:

• The 72.1 fragment corresponds to the dimethylamine moiety [CH2=N(CH3)2]+. If using Phenyl-13C6 labeled standard, this fragment does not contain the label, so the mass remains 72.1.

• The 171.1 fragment corresponds to the phenyl moiety, which carries the +6 Da label (165 + 6 = 171).

Data Analysis & Calculation

Identification

• Retention Time: Analyte peak must be within ±0.1 min of the IS peak.

• Ion Ratio: The ratio of Quantifier/Qualifier ions must match the standard within ±30%.

Quantification (Internal Standard Method)

Do not use absolute peak areas. Calculate the Area Ratio :

Plot Concentration (x-axis) vs. Area Ratio (y-axis).

Matrix Effect (ME) Calculation

To validate the necessity of the IS, calculate the Matrix Effect:

• Negative values indicate suppression.

• Isoproturon-13C6 corrects this because the suppression affects the numerator and denominator equally, canceling out the error.

Matrix Effect Mechanism Diagram

Figure 2: Mechanism of matrix effect correction using a co-eluting stable isotope internal standard.

Troubleshooting & Expert Insights

Issue	Probable Cause	Corrective Action
Low Recovery (<70%)	GCB Adsorption	If using GCB for pigment removal, reduce amount or switch to Toluene-based cleanup (though less common for QuEChERS).
IS Peak Area Variation	Pipetting Error or Matrix Suppression	If IS area varies >20% between samples, matrix suppression is high. The Ratio calculation corrects the result, but sensitivity is lost. Dilute the sample 1:5 or 1:10.
Retention Time Shift	pH Mismatch	Ensure the final extract is diluted with water/buffer to match the mobile phase. High organic content in injection solvent causes peak fronting.
No IS Signal	Ion Source Saturation	Check if the IS concentration (100 ppb) is too high for the sensitivity of your specific MS. Dilute WIS to 50 ppb or 10 ppb if necessary.

References

• Anastassiades, M., et al. (2003).

Application Note: Advanced Metabolic Fate Mapping of Isoproturon Using Isoproturon-phenyl-13C6

Abstract & Core Rationale

Isoproturon (IPU) is a widely used phenylurea herbicide that poses significant groundwater contamination risks due to its mobility and persistence. Understanding its metabolic fate—specifically its degradation into monodesmethyl-isoproturon (MD-IPU) and didesmethyl-isoproturon (DD-IPU) —is critical for regulatory compliance and environmental safety assessments.

This guide details the application of Isoproturon-phenyl-13C6 (IPU-13C6) as a dual-purpose tool:

• Precision Quantification: As an internal standard (IS) to correct for matrix effects in LC-MS/MS.

• Metabolic Tracer: To unequivocally identify downstream metabolites in complex matrices (soil/water) using the "Mass Shift" technique.

Why Isoproturon-phenyl-13C6?

Unlike deuterium-labeled standards (e.g., IPU-d6), 13C-labeled standards do not suffer from the "isotope effect" in liquid chromatography. Deuterated compounds often elute slightly earlier than their native counterparts, leading to imperfect co-elution and inaccurate ionization correction. IPU-13C6 co-elutes perfectly with native IPU, ensuring identical ionization suppression/enhancement conditions.

Chemical Profile & Tracer Logic

The labeled standard contains six

C atoms on the phenyl ring. This specific labeling position is metabolically stable, as the phenyl ring remains intact during the primary degradation pathways (N-demethylation and alkyl hydroxylation).

Compound	Molecular Formula	Monoisotopic Mass (Da)	Mass Shift ( )
Isoproturon (Native)	C H N O	206.14	0
Isoproturon-13C6	C C H N O	212.16	+6.02
MD-IPU (Metabolite)	C H N O	192.13	0
MD-IPU-13C6	C C H N O	198.15	+6.02

The Tracer Principle: Any metabolite retaining the phenyl ring will exhibit a mass spectrum shifted by exactly +6 Da compared to the natural metabolite. This allows researchers to distinguish biological degradation products from matrix interferences.[1]

Metabolic Pathway Visualization

The following diagram illustrates the propagation of the

C label through the metabolic cascade.

Figure 1: Parallel metabolic pathways showing how the 13C6 label (Blue/Green path) mirrors the native pathway, creating identifiable "Twin Ions" for metabolite discovery.

Experimental Protocol: Soil/Water Fate Study

This protocol is designed for the simultaneous extraction of parent IPU and its polar metabolites using Solid Phase Extraction (SPE).

Materials[1][2][3][4][5][6]

• Analytes: Isoproturon, MD-IPU, DD-IPU standards.[2]

• Internal Standard: Isoproturon-phenyl-13C6 (99 atom% 13C).

• SPE Cartridges: Hydrophilic-Lipophilic Balance (HLB) cartridges (e.g., Oasis HLB or equivalent), 200 mg/6 mL.

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, Formic Acid (FA).

Sample Preparation Workflow

Step 1: Spiking (The Critical Control)

• For Quantification: Spike the IS (IPU-13C6) into the sample before extraction to correct for recovery losses. Target concentration: 10 ng/mL.

• For Metabolic Fate (Incubation): Dose the soil/water microcosm with a 1:1 mixture of Native IPU and IPU-13C6. This creates a 1:1 ratio for all downstream metabolites, simplifying identification.

Step 2: Extraction (Water Samples)

• Filter 100 mL of water sample (0.45 µm glass fiber filter).

• Condition SPE cartridge with 5 mL MeOH followed by 5 mL ultrapure water.

• Load sample at a flow rate of ~5 mL/min.

• Wash with 5 mL water (removes salts/matrix).

• Dry cartridge under vacuum for 10 mins.

• Elute with 2 x 4 mL Methanol.

• Evaporate to dryness under nitrogen stream at 40°C.

• Reconstitute in 1 mL of Mobile Phase A:B (90:10).

LC-MS/MS Conditions

• Instrument: Triple Quadrupole MS (e.g., Agilent 6400 series or Sciex QTRAP).

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 2.1 x 100mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: Linear gradient to 90% B

  • 8-10 min: Hold 90% B

  • 10.1 min: Re-equilibrate 10% B

MS Acquisition Parameters (MRM Mode)

The transition logic relies on the fact that the dimethylamine fragment (m/z 72) does not contain the phenyl ring. Therefore, the product ion for both native and labeled IPU is often the same (m/z 72), but the precursor is shifted.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Role
IPU (Native)	207.1	72.1	25	Quantifier
207.1	46.1	40	Qualifier
IPU-13C6	213.1	72.1	25	Internal Standard
213.1	46.1	40	Qualifier
MD-IPU	193.1	72.1	22	Metabolite 1
MD-IPU-13C6	199.1	72.1	22	Tracer
DD-IPU	179.1	137.1	20	Metabolite 2
DD-IPU-13C6	185.1	143.1	20	Tracer

*Note: For DD-IPU (Didesmethyl), the dimethylamine group is gone. The fragmentation changes, often retaining the ring in the product ion (phenyl isocyanate), hence the product ion also shifts by +6 Da (137

143).

Data Interpretation: The "Twin Ion" Strategy

When analyzing data from an incubation study (1:1 Native:Labeled dose), do not rely solely on targeted MRM. Use Full Scan or Precursor Ion Scan modes to identify unknowns.

• Extract Ion Chromatograms (EIC): Plot EICs for predicted mass pairs (e.g., 193/199).

• Peak Matching: Genuine metabolites will show co-eluting peaks with equal intensity (if dosed 1:1) separated by exactly 6.02 Da.

• False Positive Rejection: If a peak appears at m/z 193 but lacks the m/z 199 partner, it is likely a matrix interference or an endogenous compound, not an IPU metabolite.

References

• Hussain, S., et al. (2015).[2] Isoproturon biodegradation in soil and by a defined bacterial consortium. ResearchGate/Journal of Environmental Science.

• Cambridge Isotope Laboratories. (2023). Benefits of 13C vs. Deuterium Standards in Clinical Mass Spectrometry.

• Agilent Technologies. (2016).[3] HPLC Analysis of Isoproturon in Water Using Online Sample Enrichment.

Sources

• 1. Frontiers | An overview of methods using 13C for improved compound identification in metabolomics and natural products [frontiersin.org]
• 2. ccsenet.org [ccsenet.org]
• 3. agilent.com [agilent.com]

Application Note: High-Sensitivity Quantitation of Isoproturon in Environmental Matrices via LC-MS/MS IDMS

Executive Summary

This application note details a robust protocol for the quantitation of Isoproturon, a phenylurea herbicide, in complex aqueous matrices (surface water, groundwater) using High-Performance Liquid Chromatography coupled to Tandem Mass Spectrometry (LC-MS/MS).

The method employs Isotope Dilution Mass Spectrometry (IDMS) using Isoproturon-13C6 as the internal standard. Unlike deuterated analogs (d6), which can suffer from deuterium-hydrogen exchange or chromatographic isotope effects (slight retention time shifts), the 13C6-labeled standard offers perfect co-elution and ionization behavior identical to the native analyte. This ensures absolute correction for matrix-induced ion suppression and extraction losses, a critical requirement for meeting the European Union Water Framework Directive (WFD) limit of 0.1 µg/L.

Chemical Profile & Mechanistic Logic

The Analyte and Standard

The core challenge in analyzing phenylurea herbicides in environmental samples is the "matrix effect"—unseen components in the water that compete for ionization energy in the MS source, leading to signal suppression.

Compound	Structure / Description	Role
Isoproturon	3-(4-isopropylphenyl)-1,1-dimethylurea. A systemic herbicide absorbed by roots.[1]	Target Analyte
Isoproturon-13C6	The phenyl ring carbons are replaced with stable Carbon-13 isotopes ( ).	Internal Standard (SIL-IS)

Why 13C6? (The "Senior Scientist" Insight)

While Isoproturon-d6 is cheaper, Carbon-13 labeling is superior for regulated trace analysis:

• Retention Time Stability: Deuterium (

  H) is slightly more lipophilic than Hydrogen ( H), often causing the d6-standard to elute slightly earlier than the analyte on C18 columns. If the matrix suppression zone is narrow, the standard and analyte may experience different suppression levels, invalidating the correction.

• Stability:

  C is non-exchangeable. Deuterium on amide/amine positions can exchange with solvent protons, diluting the signal.

Workflow Visualization

The following diagram outlines the critical path from sampling to data generation. Note the "Spike" step occurs before any manipulation to correct for all subsequent errors.[2]

Figure 1: IDMS Workflow. The internal standard is added immediately after filtration to correct for SPE recovery losses and MS ionization suppression.

Experimental Protocols

Reagents and Standards

• Stock Solution A (Analyte): 1.0 mg/mL Isoproturon in Methanol.

• Stock Solution B (IS): 100 µg/mL Isoproturon-13C6 in Methanol.

• Working Internal Standard: Dilute Solution B to 100 ng/mL in water.

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and ultrapure water.

• Modifiers: Formic Acid (FA) or Ammonium Acetate.

Sample Preparation (Solid Phase Extraction)

Direct injection is possible for clean water, but SPE is required to reach <10 ng/L LOQs and protect the MS from salt deposits.

Cartridge: Polymeric Hydrophilic-Lipophilic Balanced (HLB) or C18 (500 mg).

• Conditioning:

  • Pass 5 mL Methanol (gravity flow).

  • Pass 5 mL Ultrapure Water. Do not let the cartridge dry.

• Loading:

  • Measure 250 mL water sample.

  • SPIKE: Add 50 µL of Working IS (100 ng/mL) to the sample. (Final IS conc = 20 ng/L).

  • Load sample at ~5 mL/min under vacuum.

• Washing:

  • Pass 5 mL Water/MeOH (95:5 v/v) to remove salts and highly polar interferences.

  • Dry cartridge under high vacuum for 10 minutes.[3]

• Elution:

  • Elute with 2 x 3 mL Methanol.

• Reconstitution:

  • Evaporate eluate to dryness under Nitrogen at 40°C.

  • Reconstitute in 0.5 mL of Initial Mobile Phase (Water/ACN 80:20).

HPLC Conditions

• System: Binary UHPLC/HPLC.

• Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent.

• Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Acetate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.3 mL/min.

• Injection Vol: 10 µL.

• Column Temp: 35°C.

Gradient Profile:

Time (min)	% B	Event
0.0	10	Initial equilibration
1.0	10	Load
8.0	95	Linear ramp to elute analyte
10.0	95	Wash column
10.1	10	Return to initial

| 13.0 | 10 | Re-equilibration |

MS/MS Detection Parameters

• Ionization: Electrospray Ionization (ESI), Positive Mode.

• Source Temp: 350°C.

• Capillary Voltage: 3.5 kV.

MRM Transitions (Multiple Reaction Monitoring): Note: Isoproturon-13C6 transitions assume labeling on the phenyl ring.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Type	Collision Energy (eV)	Origin of Fragment
Isoproturon	207.1	72.1	Quant	25	Dimethylamine group (Ring lost)
Isoproturon	207.1	165.1	Qual	15	[M - Propene]+ (Ring retained)
Iso-13C6 (IS)	213.1	72.1	Quant	25	Dimethylamine group (Unlabeled)
Iso-13C6 (IS)	213.1	171.1	Qual	15	[M - Propene]+ (Ring labeled)

Technical Note: The transition 213.1 -> 72.1 is preferred for the IS because the 72 fragment (dimethylamine) does not contain the phenyl ring, so it remains at mass 72. The parent mass shifts +6 (207->213) due to the ring label. This specific transition pair confirms the structural integrity of the fragmentation pathway.

Data Analysis & Validation

Calculation

Quantification is performed using the Response Ratio :

Concentration is derived from a linear regression of Ratio vs. Concentration.

Quality Control Criteria

To ensure data trustworthiness (E-E-A-T):

• Linearity:

  over the range 1 ng/L to 500 ng/L.

• Recovery: Spike samples before SPE. Acceptable range: 70–120%.

  • Self-Validating Step: If the absolute area of the IS drops below 50% of the standard in pure solvent, it indicates severe matrix suppression. The calculated ratio will still be correct, but sensitivity (LOD) may be compromised.

• Ion Ratio: The ratio of Quant/Qual ions (e.g., 72/165) must match the standard within ±20%.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low IS Area	Ion Suppression	Improve SPE wash step; reduce injection volume; dilute sample.
Peak Tailing	pH Mismatch	Ensure Formic Acid is present in both mobile phases (A and B).
High Backpressure	Clogged Column	Filter samples through 0.2 µm; use a guard column.
Ghost Peaks	Carryover	Add a needle wash step with 50:50 MeOH/ACN + 0.1% FA.

References

• European Commission. (2000).[4] Directive 2000/60/EC of the European Parliament and of the Council establishing a framework for Community action in the field of water policy (Water Framework Directive).[5]

• Kovalczuk, T., et al. (2008).[1] HPLC-MS/MS method for analysis of isoproturon in difficult matrix.[1][6] Czech Journal of Food Sciences.[1][6]

• World Health Organization (WHO). (2003). Isoproturon in Drinking-water: Background document for development of WHO Guidelines for Drinking-water Quality.

• Agilent Technologies. (2016).[7] HPLC Analysis of Isoproturon in Water Using Online Sample Enrichment.

• Shimadzu Corporation. Pesticide MRM Library for LC-MS/MS.[8] (Source for transition verification).

Sources

• 1. agriculturejournals.cz [agriculturejournals.cz]
• 2. chiron.no [chiron.no]
• 3. Simple analytical methodology based on solid phase extraction for monitoring pesticide residues in natural waters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. syngentaturf.co.uk [syngentaturf.co.uk]
• 5. circabc.europa.eu [circabc.europa.eu]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. shimadzu.com [shimadzu.com]

Technical Notes & Optimization

Technical Support Guide: Troubleshooting Low Recovery of Isoproturon-13C6

Case ID: IPU-ISO-REC-001 Status: Open Severity: Tier 3 (Method Development/Validation) Applicable Analytes: Isoproturon (IPU), Isoproturon-13C6 (IS), Isoproturon-d6 (IS)[1][2][3]

Diagnostic Triage: The "Why" Behind the Loss

Low recovery of an internal standard (IS) like Isoproturon-13C6 indicates a fundamental flaw in the extraction physics or a suppression event in the detector. Unlike the native analyte, the IS is added at a known concentration; therefore, its absolute signal intensity is the primary health check for your methodology.[3]

Visualizing the Failure Mode

Use the following logic flow to determine if your issue is Physical Loss (Extraction) or Signal Loss (Suppression).

Technical Deep Dive: Root Cause Analysis

A. Physicochemical Mismatch (The "Neutrality" Trap)

Isoproturon is a phenylurea herbicide.[1][2] Unlike acidic herbicides (e.g., 2,4-D) or basic pesticides, Isoproturon is effectively neutral in environmental pH ranges.[1][2][3]

• The Trap: Researchers often acidify samples to pH 2-3, assuming it helps retention.[2][3] For Isoproturon, this is unnecessary and can be detrimental if using certain mixed-mode sorbents.[1][2][3]

• The Fix: Isoproturon relies on hydrophobic retention (Van der Waals forces).[1][2]

• Key Data:

  • LogP: 2.87 (Moderately hydrophobic)[1][2][3]

  • pKa: ~15 (Not ionizable in water)[1][2][3]

  • Solubility: 65 mg/L (Water)[1][2][3][4]

Table 1: Critical Physicochemical Parameters for Extraction

Parameter	Value	Implication for Extraction
LogP	2.87	Requires C18 or HLB sorbent.[1][2][3] Will breakthrough if >5% organic solvent is in the load.[2]
pKa	~None (Neutral)	pH adjustment has minimal effect on retention.[1][2][3] Extreme pH (<2 or >10) may cause hydrolysis.[1][2][3]
Water Solubility	65 mg/L	Moderate.[1][2][3] High enough that it stays in water if the sorbent isn't retentive enough.[2]

B. SPE Breakthrough (The Most Common Failure)

If your Isoproturon-13C6 is lost during the loading step, it is likely due to organic modifier overload .[2][3]

• Scenario: You dissolve your soil extract or standard in 100% Methanol, then dilute it slightly with water before loading.[1][2][3]

• Mechanism: If the organic content of the load solution exceeds 5-10%, the hydrophobic interaction between Isoproturon and the C18/HLB resin is disrupted.[3] The analyte "surfs" through the cartridge on the methanol wave.

• Solution: Ensure the load solution is <5% Methanol/Acetonitrile .

C. Adsorption Losses

Phenylureas can exhibit non-specific binding to container walls, particularly in aqueous solutions with no organic modifier.[1][2][3]

• Glass vs. Plastic: Isoproturon can adsorb to polypropylene surfaces over time.[1][2][3] Use silanized glass or add 1-2% methanol to storage solutions immediately after sampling (if permitted by the loading protocol).[1][2]

• Filtration: 0.45 µm Nylon filters can bind phenylureas.[1][2][3] Use PTFE or Regenerated Cellulose (RC) filters.[1][2][3]

Step-by-Step Troubleshooting Protocols

Protocol A: The "Breakthrough" Check

Use this protocol if you suspect the IS is passing through the cartridge.

• Prepare a Test Sample: Spike 10 mL of water with Isoproturon-13C6 (100 ng/mL).[1][2][3]

• Condition Cartridge: 3 mL MeOH followed by 3 mL Water.[1][2][3]

• Load: Load the sample at approx 1 drop/second. Collect the liquid that comes out (The "Load Fraction").

• Wash: Wash with 3 mL 5% MeOH in water. Collect this liquid (The "Wash Fraction").

• Elute: Elute with 3 mL 100% MeOH. Collect (The "Elute Fraction").[1][2][5]

• Analyze: Inject all three fractions into the LC-MS/MS.

  • If IS is in Load Fraction: Your sorbent is too weak or organic content in sample is too high.[1][2][3]

  • If IS is in Wash Fraction: Your wash solvent is too strong (>5% organic).[1][2][3]

  • If IS is in Elute Fraction (but low area):[1][2][3] Issue is Ion Suppression (see below).

Protocol B: Optimizing the SPE Workflow

The following workflow utilizes a Polymeric HLB (Hydrophilic-Lipophilic Balance) mechanism, which is superior to C18 for phenylureas due to better "wettability" and retention of polar-neutral compounds.[2]

Frequently Asked Questions (FAQs)

Q: Should I acidify my sample to improve retention? A: Generally, no . Isoproturon is neutral.[1][2][3] Acidification (e.g., pH 2) does not protonate it significantly (pKa is too low) but can increase the solubility of humic acids in soil samples, which then co-elute and cause massive ion suppression.[2][3] Keep the sample pH neutral (~6-8).[1][2][3]

Q: My recovery is consistent but low (e.g., always 40%). Can I still quantify? A: Yes, if the Isoproturon-13C6 is added before extraction.[1][2][3] This is the definition of an Internal Standard method. The IS compensates for the 60% loss.[2] However, 40% recovery limits your Limit of Detection (LOD).[1][2][3] To improve this, check the "Breakthrough" protocol above.

Q: I see a "split peak" for Isoproturon-13C6. Is it degrading? A: This is likely a solvent effect , not degradation.[1][2][3] If you inject a 100% Methanol extract onto a Reverse Phase column with a high-aqueous initial gradient, the analyte can precipitate or travel faster than the mobile phase initially.[2][3]

• Fix: Evaporate the eluate and reconstitute in a solvent matching your initial mobile phase (e.g., 90% Water / 10% Methanol).[2][3]

Q: Can I use C18 instead of HLB? A: Yes, but C18 requires careful "wetting."[1][2][3] If the C18 cartridge dries out even slightly between conditioning and loading, recovery of Isoproturon drops drastically.[2] HLB sorbents are resistant to drying, making them more robust for multi-sample batches.[1][2][3]

References

• Kovalczuk, T., et al. (2008).[1][2][3][6] HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds.[1][2][3][6][7] Czech Journal of Food Sciences.[1][2][6][7] Link

• United States Geological Survey (USGS). (1996).[1][2][3][5] Methods of Analysis by the U.S. Geological Survey National Water Quality Laboratory—Determination of Pesticides in Water by C-18 Solid-Phase Extraction and Capillary-Column Gas Chromatography/Mass Spectrometry.[2][3]Link[1][2][3]

• Fenoll, J., et al. (2011).[1][2][3] Multiresidue method for analysis of pesticides in pepper and tomato by gas chromatography with nitrogen-phosphorus detection.[2][3] (Context on Phenylurea extraction stability). Food Chemistry. Link

Sources

• 1. Isoproturon - Wikipedia [en.wikipedia.org]
• 2. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isoproturon CAS#: 34123-59-6 [m.chemicalbook.com]
• 4. ccsenet.org [ccsenet.org]
• 5. agilent.com [agilent.com]
• 6. agriculturejournals.cz [agriculturejournals.cz]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Method Development for Isoproturon Analysis in Complex Samples

Welcome to the technical support center for Isoproturon analysis. This guide is designed for researchers, scientists, and professionals in drug development and environmental analysis who are working with complex matrices. Here, we address common challenges and provide practical, field-proven solutions to streamline your method development and troubleshooting processes. Our approach is rooted in explaining the 'why' behind the 'how,' ensuring a deep understanding of the analytical principles at play.

Part 1: Sample Preparation - The Foundation of Accurate Analysis

The journey to reliable Isoproturon quantification begins with robust sample preparation. The complexity of matrices such as soil, water, and food products necessitates tailored extraction and cleanup strategies to minimize interferences and enhance analyte recovery.

Frequently Asked Questions (FAQs) - Sample Preparation

Q1: I am experiencing low and inconsistent recovery of Isoproturon from soil samples. What are the likely causes and how can I improve my extraction efficiency?

A1: Low and erratic recoveries of Isoproturon from soil are often multifactorial, stemming from its moderate polarity and tendency to adsorb to soil components.[1] Key factors to consider are:

• Soil Composition: The organic matter and clay content significantly influence Isoproturon's adsorption. Higher organic matter and clay content will lead to stronger binding, making extraction more challenging.

• Extraction Solvent Polarity: The choice of extraction solvent is critical. A solvent that is too polar may not efficiently desorb Isoproturon from the soil particles, while a non-polar solvent may not effectively solubilize the analyte. A mixture of polar and non-polar solvents often provides the best results. For instance, a mixture of methanol and water has been shown to be effective for extracting Isoproturon from poppy seeds, a complex matrix.[2][3]

• Extraction Technique: The method of extraction plays a vital role. While traditional methods like Soxhlet extraction can be effective, they are time-consuming and require large volumes of solvent. More modern techniques such as Pressurized Liquid Extraction (PLE) or Microwave-Assisted Extraction (MAE) can offer higher efficiency in a shorter time. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is also a popular and effective choice for extracting Isoproturon from various matrices, including soil.[4]

• Sample Homogenization: Inadequate homogenization of the soil sample can lead to non-representative subsampling and, consequently, variable recovery. Ensure your soil sample is well-mixed and free of large debris before extraction.

Troubleshooting Guide: Enhancing Isoproturon Extraction from Soil

Symptom	Potential Cause	Recommended Action
Low Recovery	Inefficient desorption from soil matrix.	Optimize the extraction solvent. Start with a 1:1 (v/v) mixture of acetonitrile and water or methanol and water.[2][5] Consider adding a small amount of acid (e.g., 0.1% formic acid) to the extraction solvent to protonate Isoproturon and reduce its interaction with negatively charged soil components.
Inconsistent Recovery	Sample heterogeneity or incomplete extraction.	Ensure thorough sample homogenization. Increase the extraction time or the number of extraction cycles. For mechanical shaking, ensure vigorous agitation.
Poor Reproducibility	Variations in soil moisture content.	Determine the moisture content of a separate subsample and report results on a dry weight basis. Alternatively, air-dry the samples to a constant weight before extraction.

Q2: What is the most effective cleanup strategy for removing matrix interferences from water samples prior to LC-MS analysis of Isoproturon?

A2: For water samples, especially surface and groundwater, the primary challenge is the presence of dissolved organic matter and inorganic salts, which can cause significant matrix effects in LC-MS analysis.[6] Solid-Phase Extraction (SPE) is the most widely used and effective technique for both cleanup and preconcentration of Isoproturon from water.[6]

• Choosing the Right SPE Sorbent: Reversed-phase sorbents like C18 are commonly used for Isoproturon, which is a moderately non-polar compound. For highly polar herbicides, mixed-mode or hydrophilic interaction sorbents may be more suitable.[6]

• Online SPE: For high-throughput analysis, online SPE systems can be directly coupled with the HPLC system. This automated approach minimizes sample handling, reduces solvent consumption, and improves reproducibility.[7]

Experimental Protocol: Solid-Phase Extraction (SPE) for Isoproturon in Water

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading: Pass the water sample (e.g., 500 mL, acidified to pH 3 with formic acid) through the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any retained polar impurities.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes to remove residual water.

• Elution: Elute the trapped Isoproturon with a small volume (e.g., 2 x 3 mL) of a suitable organic solvent, such as acetonitrile or methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase for LC analysis.

Part 2: Chromatographic Separation and Detection - Navigating the Analytical Maze

Achieving clean chromatographic separation and sensitive detection of Isoproturon in the presence of co-extracted matrix components is the next critical step. This section addresses common issues encountered during HPLC and mass spectrometry analysis.

Frequently Asked Questions (FAQs) - Chromatography and Detection

Q3: I am observing significant ion suppression in my LC-MS/MS analysis of Isoproturon, leading to poor sensitivity and accuracy. How can I mitigate these matrix effects?

A3: Matrix effects, particularly ion suppression, are a major challenge in LC-MS/MS analysis of pesticides in complex matrices.[6][8] These effects occur when co-eluting matrix components interfere with the ionization of the target analyte in the mass spectrometer's ion source.

Strategies to Overcome Matrix Effects:

• Effective Sample Cleanup: As discussed in Part 1, a thorough cleanup is the first line of defense. Techniques like SPE or QuEChERS with a dispersive SPE (d-SPE) cleanup step can significantly reduce matrix components.[8]

• Chromatographic Separation: Optimize your HPLC method to separate Isoproturon from the bulk of the matrix components. Using a column with a different selectivity or adjusting the gradient profile can be effective.

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as your samples. This helps to compensate for the matrix effects, as the standards and samples will experience similar ion suppression or enhancement.[6]

• Isotope-Labeled Internal Standards: The use of a stable isotope-labeled internal standard (e.g., Isoproturon-d6) is the most reliable way to correct for matrix effects and variations in recovery.[6] The internal standard is added to the sample at the beginning of the sample preparation process and co-elutes with the native analyte, experiencing the same matrix effects.

• Dilution: If the concentration of Isoproturon in your sample is high enough, a simple dilution of the final extract can reduce the concentration of interfering matrix components, thereby minimizing matrix effects.

Q4: My Isoproturon peak shape is poor (e.g., tailing, fronting, or broad) in my HPLC analysis. What are the common causes and how can I improve it?

A4: Poor peak shape in HPLC can be attributed to a variety of factors, ranging from column issues to improper mobile phase composition.

Troubleshooting Guide: Improving Isoproturon Peak Shape in HPLC

Symptom	Potential Cause	Recommended Action
Peak Tailing	Secondary interactions between the analyte and the stationary phase (e.g., silanol interactions). Column contamination or degradation.	Add a small amount of an acidic modifier (e.g., 0.1% formic acid) to the mobile phase to suppress silanol activity. Use a base-deactivated column. Flush the column with a strong solvent or replace it if it is old or contaminated.
Peak Fronting	Column overload.	Reduce the injection volume or the concentration of the sample.
Broad Peaks	Large dead volume in the HPLC system. Column inefficiency. Inappropriate mobile phase.	Check all fittings and connections for leaks or dead volumes. Use a new or more efficient column. Optimize the mobile phase composition and flow rate.
Split Peaks	Clogged frit or void at the head of the column.	Reverse flush the column to remove any particulates. If the problem persists, the column may need to be replaced.

Part 3: Advanced Topics and Method Validation

This section delves into more specialized topics and provides guidance on ensuring the reliability and defensibility of your analytical data through proper method validation.

Frequently Asked Questions (FAQs) - Advanced Topics

Q5: Is derivatization necessary for the analysis of Isoproturon by Gas Chromatography (GC)?

A5: While HPLC is the preferred technique for Isoproturon analysis due to its thermal lability, GC analysis is also possible but typically requires a derivatization step.[3] Isoproturon is a phenylurea herbicide, and these compounds can degrade in the hot GC injector and on the column, leading to poor peak shape and low sensitivity.[3] Derivatization, such as alkylation, converts the thermally labile N-H group into a more stable derivative, improving its chromatographic behavior.[3] However, derivatization adds an extra step to the sample preparation process, which can introduce variability.[6]

Q6: What are the key parameters I need to assess during the validation of my Isoproturon analytical method?

A6: Method validation is crucial to ensure that your analytical method is fit for its intended purpose. The key performance parameters to evaluate include:

• Specificity/Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity and Range: The concentration range over which the method provides a linear response.

• Accuracy (Recovery): The closeness of the measured value to the true value. This is typically assessed by analyzing spiked blank samples at different concentration levels.[4]

• Precision (Repeatability and Intermediate Precision): The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.[4]

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters.

• Stability: The stability of the analyte in the sample matrix and in the final extract under different storage conditions.[5]

Data Presentation: Typical Performance of an HPLC-MS/MS Method for Isoproturon

Parameter	Typical Value	Reference
Linearity (r²)	> 0.99	[4]
Recovery	80-110%	[2][4]
Repeatability (RSD)	< 15%	[2]
LOD	0.01 - 1 µg/kg	[2][7]
LOQ	0.03 - 5 µg/kg	[4][7]

Visualizations and Workflows

Diagram: Decision Tree for Isoproturon Sample Preparation

Caption: A decision tree for selecting an appropriate sample preparation method for Isoproturon analysis.

Diagram: Workflow for Mitigating Matrix Effects in LC-MS/MS

Caption: A workflow for systematically addressing and mitigating matrix effects in LC-MS/MS analysis.

References

• Waters Corporation. (n.d.). A Smart Clean-up Approach to Reduce Matrix Effects and Isobaric Interference for Multi-residue Pesticide Analysis, Based Upon LC-MS.
• World Health Organization. (1998). Isoproturon in Drinking-water.
• MDPI. (2023). Analytical Strategies for the Determination of Herbicides in Water: Advances in Sample Preparation, Separation, and Detection.
• U.S. Environmental Protection Agency. (n.d.). Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS.
• ResearchGate. (n.d.). Glyphosate Residue Detection Challenges in Complex Matrices: The Paradox and Conundrums.
• Restek. (n.d.). HPLC Method for Analysis of Pesticides: Isoproturon, Diuron, Acenaphthene, Carbendazim.
• ResearchGate. (n.d.). How to overcome matrix effects in the determination of pesticides in fruit by HPLC-ESI-MS-MS.
• PubMed. (n.d.). Polarized immunofluorescent analysis of the herbicide isoproturon.
• Agilent Technologies. (2016). HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT.
• CERES Research Repository. (2012). A Membrane-based ELISA Assay for the Herbicide Isoproturon in Soil Samples.
• ResearchGate. (n.d.). Determination of Isoproturon in Environmental Samples using QuEChERS Extraction‐Spectrofluorimetric Method.
• ResearchGate. (n.d.). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: Poppy Seeds.
• Czech Journal of Food Sciences. (2008). HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds.

Sources

• 1. HPLC Method for Analysis of Pesticides: Isoproturon, Diuron, Acenaphthene, Carbendazim | SIELC Technologies [sielc.com]
• 2. researchgate.net [researchgate.net]
• 3. agriculturejournals.cz [agriculturejournals.cz]
• 4. researchgate.net [researchgate.net]
• 5. Ensuring the security of your connection [dspace.lib.cranfield.ac.uk]
• 6. mdpi.com [mdpi.com]
• 7. agilent.com [agilent.com]
• 8. waters.com [waters.com]

Best practices for handling and storing Isoproturon-13C6 solutions

Introduction: The Precision of Isotope Dilution

Isoproturon-13C6 is a stable isotope-labeled analog of the phenylurea herbicide Isoproturon. It is primarily used as an Internal Standard (IS) in Isotope Dilution Mass Spectrometry (IDMS) for the quantification of Isoproturon in environmental and biological matrices.

Because the physical and chemical properties of Isoproturon-13C6 mirror the native analyte, it compensates for matrix effects, extraction inefficiencies, and ionization suppression. However, its reliability is entirely dependent on its isotopic integrity and concentration stability . As a phenylurea, it presents specific challenges regarding solubility and surface adsorption that, if mishandled, will lead to quantitative bias.

This guide moves beyond basic safety data sheets to provide field-proven protocols for maintaining the integrity of this critical reagent.

Part 1: Preparation & Solubility (The "Getting Started" Phase)

Q: My Isoproturon-13C6 arrived as a solid. What is the best solvent for the primary stock solution?

Recommendation: Methanol (MeOH) or Acetonitrile (ACN). Scientific Rationale: Isoproturon is hydrophobic (LogP ~2.5 - 2.8). While it has a water solubility of ~65 mg/L, attempting to dissolve the solid directly into water or a high-aqueous buffer is risky. It often results in "micro-precipitation"—invisible particulates that adhere to the vial walls, causing the actual concentration to be significantly lower than the calculated theoretical concentration.

• Protocol: Dissolve the solid in 100% HPLC-grade Methanol or Acetonitrile.

• Target Conc: 100 µg/mL to 1 mg/mL (depending on mass available).

Q: Can I use plastic pipettes or tubes for aliquoting?

Recommendation: NO. Use glass syringes and borosilicate glass vials exclusively. Scientific Rationale: Phenylurea herbicides exhibit significant sorption isotherms on polymers like polyethylene (PE) and polyvinyl chloride (PVC). At the low concentrations typical of working standards (ng/mL range), hydrophobic adsorption to plastic walls can deplete the solution by 20-40% within hours, destroying your calibration curve's accuracy.

Q: How do I prevent concentration errors due to solvent evaporation during storage?

Recommendation: Use the "Double-Weighing" verification method. Scientific Rationale: Volatile solvents like Methanol evaporate even through tight septa at -20°C over months.

• Protocol:

  • Weigh the vial immediately after preparing the stock solution (record mass to 0.1 mg).

  • Write this mass on the label.

  • Before next use, weigh the vial again.

  • If the mass has decreased, add pure solvent until the original mass is restored before withdrawing an aliquot.

Part 2: Storage & Stability (The "Preservation" Phase)

Q: What are the optimal storage conditions?

Recommendation:

• Primary Stock (High Conc.): -20°C in amber glass, screw-cap vials with PTFE-lined caps.

• Working Solution (Low Conc.): Prepare fresh daily or weekly; store at 4°C. Scientific Rationale: Isoproturon is thermally stable (MP ~158°C) but susceptible to hydrolysis over long periods, particularly if moisture condenses inside the vial. Amber glass prevents photolysis, as Isoproturon absorbs UV at 245 nm.

Q: I see degradation peaks in my chromatogram. What caused this?

Recommendation: Check the pH of your storage solution. Scientific Rationale: Isoproturon is relatively stable at neutral pH (Half-life >1000 days). However, hydrolysis accelerates exponentially at alkaline pH (> pH 9), cleaving the urea bridge to form 4-isopropylaniline .

• Troubleshooting: Ensure your storage solvent is not basic. If you dilute into a buffer for a working standard, ensure the pH is < 8.0.

Q: Why must I equilibrate the vial to room temperature before opening?

Recommendation: Wait 15–30 minutes after removing from the freezer. Scientific Rationale: Opening a -20°C vial in humid lab air causes immediate condensation of atmospheric water into the cold solvent. This water introduction alters the concentration (volume expansion) and can promote hydrolysis over time.

Part 3: Visual Workflows & Logic

Workflow 1: Primary Stock Preparation

This self-validating workflow ensures that the expensive isotope label is not lost to weighing errors or solubility issues.

Figure 1: Gravimetric preparation workflow for stable isotope stock solutions. Step 4 is the critical control point for long-term concentration tracking.

Workflow 2: Troubleshooting Signal Loss

Use this logic tree when the Internal Standard response drops unexpectedly.

Figure 2: Diagnostic logic for identifying the root cause of Isoproturon-13C6 signal loss.

Part 4: Summary Data Tables

Table 1: Solvent Compatibility & Storage

Parameter	Recommendation	Risk Factor
Primary Solvent	Methanol (MeOH) or Acetonitrile (ACN)	High solubility, prevents bacterial growth.
Working Solvent	Water/MeOH (90:10 v/v)	Pure water may cause wall adsorption.
Container	Amber Glass (Silanized preferred)	Plastic (PP/PE) causes hydrophobic adsorption (loss of titer).
pH Stability	pH 5.0 – 7.5	Hydrolysis occurs rapidly at pH > 9.0.
Temp (Stock)	-20°C	Minimizes evaporation and chemical degradation.
Temp (Working)	4°C (Use within 48h)	Dilute solutions degrade faster.

Table 2: MS/MS Transition Guidelines

Note: Always optimize collision energy on your specific instrument. 13C6 label is typically on the phenyl ring.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Loss Mechanism
Isoproturon (Native)	207.1 [M+H]+	72.1	Loss of dimethylamine + isopropyl
Isoproturon-13C6	213.1 [M+H]+	78.1	Ring retains label (+6 Da shift)

Critical Note: Ensure your "Product Ion" contains the labeled ring. If you monitor a fragment that loses the ring (e.g., the dimethylamine group), you will lose the isotopic distinction.

References

• National Center for Biotechnology Information (PubChem). (2023). Isoproturon Compound Summary.[1][2][3]Link

• WelchLab. (2025). The Selection of Internal Standards in the Absence of Isotopes. (Context on IS recovery behavior). Link

• Acanthus Research. (2022). Designing Stable Isotope Labeled Internal Standards. (Principles of label stability and positioning). Link

• Santa Cruz Biotechnology. (2023). Isoproturon-13C6 Product Data. (Specifics on the 13C6 analog). Link

• University of Massachusetts Amherst. (2015). Effects of pH on Pesticides and Growth Regulators. (Hydrolysis rates of phenylureas). Link

Sources

• 1. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isoproturon - Wikipedia [en.wikipedia.org]
• 3. ccsenet.org [ccsenet.org]

Technical Support Center: Isoproturon-13C6 Internal Standard Calibration

Welcome to the technical support guide for troubleshooting calibration curve issues when using Isoproturon-13C6 as an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS/MS) applications. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common analytical challenges.

Frequently Asked Questions (FAQs)

Q1: Why is a stable isotope-labeled internal standard like Isoproturon-13C6 considered the gold standard for quantitative LC-MS/MS analysis?

A1: Using a stable isotope-labeled (SIL) internal standard, such as Isoproturon-13C6, is the preferred approach in quantitative mass spectrometry for several critical reasons. An ideal SIL-IS is chemically identical to the analyte of interest (Isoproturon), differing only in the mass of some of its atoms (in this case, six ¹²C atoms are replaced with ¹³C).[1] This near-perfect analogy in chemical and physical properties ensures that the IS and the analyte behave almost identically during sample preparation, chromatography, and ionization.[2][3]

The key advantages are:

• Correction for Matrix Effects: Biological and environmental samples contain complex matrices that can interfere with the ionization of the target analyte in the mass spectrometer's source, leading to ion suppression or enhancement.[2][4][5] Because the SIL-IS co-elutes and experiences the same ionization effects as the native analyte, the ratio of their signals remains constant, providing a more accurate quantification.[1][2]

• Compensation for Sample Preparation Variability: Throughout multi-step sample preparation procedures like liquid-liquid extraction or solid-phase extraction (SPE), analyte can be lost.[6] The SIL-IS is added at the beginning of the process and experiences the same procedural losses. By using the analyte/IS peak area ratio, these variations are effectively normalized.[6][7]

• Correction for Injection Volume Inconsistency: Minor variations in the volume of sample injected by the autosampler can lead to proportional changes in the analyte signal. The analyte/IS ratio negates these small inconsistencies.[7]

In essence, the SIL-IS acts as a self-validating system within each sample, correcting for variations that are difficult to control experimentally, which significantly improves the accuracy, precision, and robustness of the analytical method.[1]

Q2: I am observing a non-linear (e.g., quadratic or saturated) calibration curve. What are the primary causes?

A2: Non-linearity in calibration curves is a common issue in LC-MS/MS and can stem from several sources.[2] When using an internal standard, the problem can often be traced back to the analyte, the internal standard, or their interaction with the analytical system.

Here are the most common culprits:

• Detector Saturation: At high concentrations, the mass spectrometer's detector can become saturated, meaning it can no longer proportionally respond to an increase in ion flux. This is a frequent cause of the curve flattening at the upper concentration limits.[2]

• Ionization Saturation: The electrospray ionization (ESI) source has a finite capacity to generate gas-phase ions. At high analyte concentrations, competition for ionization can occur, leading to a non-proportional response.[2]

• Column Overload: Injecting a high concentration of the analyte can overload the analytical column, resulting in poor peak shape and a non-linear response.[8]

• Isotopic Contribution from the Internal Standard: If the Isoproturon-13C6 internal standard is not of high isotopic purity, it may contain a small percentage of unlabeled Isoproturon. This becomes significant at the lowest calibration points where the added unlabeled amount is comparable to the analyte concentration, causing a positive bias and a non-zero intercept.

• Analyte Contamination in the Internal Standard: Conversely, if the native Isoproturon standard is contaminated with its ¹³C6-labeled counterpart, it can affect the accuracy of the standard curve.

The logical flow for troubleshooting this issue is outlined in the diagram below.

Caption: Decision tree for diagnosing non-linear calibration curves.

Troubleshooting Guides

Problem 1: High Variability in Internal Standard Peak Area Across an Analytical Run

Symptoms:

• The peak area of Isoproturon-13C6 is inconsistent across calibration standards, quality controls (QCs), and unknown samples.

• Relative standard deviation (RSD) of the IS area exceeds the typical acceptance criterion (e.g., 15-20%).

• Poor reproducibility of QC results.

Causality and Troubleshooting Steps:

An ideal internal standard should yield a consistent response across all injections, as a constant amount is added to each sample.[7] Variability points to issues in sample preparation or the LC-MS system itself.

Step-by-Step Troubleshooting Protocol:

• Verify Pipetting and Dilution Accuracy:

  • Action: Prepare a fresh set of IS working solutions and a simple solvent standard containing only the IS at the working concentration. Inject this solution multiple times (n=6) at the beginning, middle, and end of a sequence.

  • Rationale: This isolates the preparation step from matrix effects and chromatographic issues. Inconsistent results here strongly suggest errors in pipetting or dilution. Ensure pipettes are calibrated. Volumetric errors during the addition of the IS are a common source of variability.[9]

• Investigate Matrix Effects:

  • Action: Prepare three sets of samples:

    • Analyte and IS in neat solvent.

    • Analyte and IS in extracted blank matrix (post-extraction spike).

    • Blank matrix spiked with analyte and IS before extraction (pre-extraction spike).

  • Rationale: A significant drop in the IS signal in matrix samples compared to the neat solution indicates ion suppression.[5] If the analyte and IS are suppressed to the same degree, the ratio should remain stable. However, severe or differential suppression can lead to poor data quality.[10] The goal is to ensure both analyte and IS experience the same matrix effects.[11]

  • Solution: Improve sample cleanup (e.g., use a more selective SPE sorbent) or adjust chromatography to separate the analyte and IS from the interfering matrix components.[5]

• Assess LC System Stability:

  • Action: Monitor the system pressure throughout the run. Check for any sudden drops or fluctuations.

  • Rationale: Pressure fluctuations can indicate a leak in the system or a failing pump seal, leading to inconsistent flow rates and, consequently, variable peak areas. Blockages in the injector or column can also cause pressure issues.[12]

• Check for IS Adsorption or Degradation:

  • Action: Evaluate the stability of Isoproturon-13C6 in the sample matrix and final extract under the storage and autosampler conditions.

  • Rationale: Isoproturon has a moderate octanol-water partition coefficient (log Kow ≈ 2.5-2.87) and can be susceptible to adsorption onto plasticware (e.g., autosampler vials, pipette tips), especially in highly aqueous solutions.[13] Ensure the use of low-adsorption vials if necessary. Also, confirm that the IS is stable and does not degrade in the autosampler over the duration of the run.

Caption: Systematic workflow for troubleshooting IS peak area variability.

Problem 2: Poor Accuracy at the Lower Limit of Quantitation (LLOQ)

Symptoms:

• The calculated concentration for the LLOQ standard is consistently biased high or low (e.g., >20% deviation from the nominal value).

• Poor precision (RSD > 20%) for replicate injections at the LLOQ.

Causality and Troubleshooting Steps:

Accuracy at the LLOQ is critical for method sensitivity and is often the most challenging part of validation. Issues here can be subtle.

Step-by-Step Troubleshooting Protocol:

• Evaluate Signal-to-Noise (S/N) Ratio:

  • Action: Manually inspect the chromatograms for the LLOQ and a blank sample. Ensure the LLOQ peak is clearly distinguishable from the baseline noise, typically with an S/N ratio > 10.

  • Rationale: An insufficient S/N ratio means the integration is unreliable, leading to high variability. The LLOQ may simply be too low for the instrument's sensitivity.

• Check for Interferences in Blank Matrix:

  • Action: Inject at least six different lots of blank matrix (processed without analyte or IS) and check for any peaks at the retention time of Isoproturon and Isoproturon-13C6.

  • Rationale: An endogenous compound in the matrix can co-elute and interfere with the analyte or IS, which is especially problematic at the LLOQ where the analyte signal is smallest. According to FDA and EMA guidelines, the response of any interfering peak in the blank should be less than 20% of the analyte response at the LLOQ and less than 5% of the IS response.[14][15]

• Assess Isotopic Purity and Crosstalk:

  • Action:

    • Inject a high-concentration solution of the Isoproturon standard and monitor the mass transition for Isoproturon-13C6.

    • Inject a solution of the Isoproturon-13C6 IS and monitor the mass transition for Isoproturon.

  • Rationale: This "crosstalk" experiment checks for isotopic contributions. If the unlabeled analyte contributes to the labeled IS signal (or vice-versa), it can bias the results, particularly at the extremes of the calibration range. High purity standards are essential to minimize this effect.

• Review Calibration Model and Weighting:

  • Action: Compare the accuracy of the LLOQ using different regression models: linear, linear with 1/x weighting, and linear with 1/x² weighting.

  • Rationale: Standard curves in LC-MS often exhibit heteroscedasticity, where the variance of the data points increases with concentration. A simple linear regression gives equal weight to all points, meaning the high-concentration points disproportionately influence the line, potentially causing inaccuracy at the low end.[16] Applying a weighting factor (like 1/x or 1/x²) gives more importance to the lower concentration points, often resulting in a better fit and improved accuracy at the LLOQ.[8]

Table 1: Typical Acceptance Criteria for Calibration Curve Performance

Parameter	Acceptance Limit (FDA/EMA Guidance)	Rationale
Correlation Coefficient (R²)	≥ 0.99 is generally expected	Indicates the goodness of fit of the regression line.
Calibration Standards Accuracy	Within ±15% of nominal value	Ensures the accuracy of the calibration model across the range.
LLOQ Accuracy & Precision	Within ±20% of nominal value (Accuracy) and ≤20% RSD (Precision)	Stricter criteria for the lowest point to ensure reliable quantification at the sensitivity limit.
Other QC Levels	Within ±15% of nominal value (Accuracy) and ≤15% RSD (Precision)	Confirms the method's performance throughout the analytical range.

(Note: These are general criteria; specific requirements may vary by regulatory body and application.)[14]

References

• Isoproturon-13C6. Axios Research. [Link]

• Isoproturon: A Controversial Herbicide Hard to Confine in a Global Market. Canadian Center of Science and Education. [Link]

• Isoproturon. Coastal Wiki. [Link]

• HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT. Agilent Technologies. [Link]

• Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up. PubMed. [Link]

• Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. U.S. Environmental Protection Agency (EPA). [Link]

• HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences. [Link]

• (PDF) HPLC-MS/MS method for analysis of isoproturon in difficult matrix: Poppy Seeds. ResearchGate. [Link]

• HPLC ANALYSIS OF ISOPROTURON IN WATER USING ONLINE SAMPLE ENRICHMENT. Agilent Technologies. [Link]

• Isoproturon. PubChem, National Institutes of Health (NIH). [Link]

• HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds. Czech Journal of Food Sciences. [Link]

• I'm getting non-linear response. Reddit. [Link]

• Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. LCGC International. [Link]

• When Should an Internal Standard be Used? LCGC International. [Link]

• ICP-MS internal standard issues. Reddit. [Link]

• Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

• Impact of internal standard selection on measurement results for long chain fatty acids in blood. National Institutes of Health (NIH). [Link]

• Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. National Center for Biotechnology Information (NCBI). [Link]

• Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method. RPubs. [Link]

• HPLC Troubleshooting Guide. Waters Corporation. [Link]

• What are the Best Practices of LC-MS/MS Internal Standards? NorthEast BioLab. [Link]

• Internal Standard Calibration Problems. LCGC International. [Link]

• Tips and Tricks of HPLC System Troubleshooting. Agilent Technologies. [Link]

• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? Bioanalysis. [Link]

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. National Center for Biotechnology Information (NCBI). [Link]

• Calibration Curves, Part I: To b or Not to b? LCGC International. [Link]

• Is it necessary to have internal standard in Bio analytical Method Validation in HPLC? ResearchGate. [Link]

• What is causing the problem for unreproducible calibration curves within LC-MS/MS? ResearchGate. [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab. [Link]

• Internal Standards: How Does It Work? Chromedia. [Link]

• Does internal standard have to have purity known? Chromatography Forum. [Link]

• Fitting Nonlinear Calibration Curves: No Models Perfect. Scientific Research Publishing. [Link]

• Accounting for the matrix effect. Reddit. [Link]

• Guideline on good pharmacovigilance practices (GVP) - Module IX – Signal management (Rev 1). European Medicines Agency (EMA). [Link]

• Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. LinkedIn. [Link]

• EVERYTHING YOU WANTED TO KNOW ABOUT INTERNAL STANDARDS, BUT WERE TOO AFRAID TO ASK. MSACL (Mass Spectrometry: Applications to the Clinical Lab). [Link]

Sources

• 1. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nebiolab.com [nebiolab.com]
• 6. learning.sepscience.com [learning.sepscience.com]
• 7. nebiolab.com [nebiolab.com]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. RPubs - Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method [rpubs.com]
• 12. agilent.com [agilent.com]
• 13. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. elearning.unite.it [elearning.unite.it]
• 15. researchgate.net [researchgate.net]
• 16. Fitting Nonlinear Calibration Curves: No Models Perfect [scirp.org]

Reference Data & Comparative Studies

Precision in Phenylurea Analysis: Isoproturon-13C6 vs. Deuterated and Analogous Standards

Executive Summary

In the quantitative analysis of phenylurea herbicides like Isoproturon (IPU) via LC-MS/MS, the choice of internal standard (IS) is the single most critical factor determining data integrity in complex matrices. While structural analogues (e.g., Diuron) and Deuterated standards (Isoproturon-d6) are common, they introduce specific failure modes—namely retention time shifts and incomplete matrix compensation—that Isoproturon-13C6 eliminates.

This guide details the mechanistic differences between these standards, providing experimental evidence why Carbon-13 labeling is the requisite "Gold Standard" for regulated environmental and food safety testing.

Part 1: The Challenge – Matrix Effects & Ionization Competition

In Electrospray Ionization (ESI), analytes compete for charge against co-eluting matrix components (phospholipids, humic acids, pigments). This results in Signal Suppression or Enhancement (SSE) .

• The Fallacy: A linear calibration curve (

  ) in pure solvent does not guarantee accuracy in a soil or food sample.

• The Requirement: To correct for SSE, the Internal Standard must experience the exact same ionization environment as the analyte at the exact same moment.

Visualizing the Failure Mode

The diagram below illustrates why Deuterated standards (d6) often fail to correct for matrix effects due to the "Chromatographic Isotope Effect," whereas 13C6 standards succeed.

Figure 1: The Chromatographic Isotope Effect. Deuterated standards (yellow) often elute slightly earlier than the native analyte due to weaker lipophilic interactions, moving them out of the suppression zone affecting the analyte. 13C6 (green) co-elutes perfectly.

Part 2: Candidate Profiles & Comparative Analysis

1. Isoproturon-13C6 (The Gold Standard)

• Structure: Six

  C atoms in the phenyl ring are replaced by C.

• Mechanism:

  C increases mass but maintains the exact molar volume and bond vectors of the native molecule.

• Performance: Perfect co-elution. If the analyte signal is suppressed by 40% due to a co-eluting lipid, the 13C6 signal is also suppressed by 40%. The ratio remains constant.

2. Isoproturon-d6 (The Silver Standard)

• Structure: Hydrogen atoms on the isopropyl group are replaced by Deuterium (

  H).

• Mechanism: C-D bonds are shorter and have lower vibrational energy than C-H bonds. This slightly reduces the molecule's lipophilicity/hydrophobicity.

• Risk: In high-efficiency UHPLC columns, this difference resolves as a retention time shift (0.05 – 0.2 min). The IS elutes before the suppression event occurs, leading to calculated overestimation of the analyte.

3. Structural Analogues (e.g., Diuron, Linuron)

• Structure: Chemically similar phenylureas but with different substituents (e.g., dichloro- instead of isopropyl-).

• Performance: Different retention time. These only correct for volumetric errors (pipetting, evaporation) and cannot correct for matrix effects. Not recommended for quantitative LC-MS.

Comparative Performance Data

Feature	Isoproturon-13C6	Isoproturon-d6	Structural Analogue (Diuron)
Retention Time Match	Perfect ( RT = 0.00 min)	Good to Fair ( RT -0.05 to -0.1 min)	Poor ( RT > 1.0 min)
Matrix Correction	98-102% Accuracy	85-115% Accuracy (Matrix dependent)	60-140% (Unreliable)
Isotope Stability	Indefinite (Ring labeled)	High (if methyl labeled); Low (if N-D labeled)	N/A
Cost	High ( $)	Moderate ( )	Low ($)
Regulatory Suitability	FDA/EMA/SANTE Compliant	Compliant (with justification)	Non-compliant for confirmatory methods

Part 3: Experimental Protocol (Self-Validating System)

To utilize Isoproturon-13C6 effectively, the following protocol ensures data integrity. This workflow incorporates "Process Efficiency" (PE) monitoring.

Workflow Diagram

Figure 2: Analytical workflow. Spiking the 13C6 standard immediately after homogenization (before extraction) allows it to correct for both extraction loss (Recovery) and ionization suppression (Matrix Effect).

Step-by-Step Methodology

1. Standard Preparation:

• Stock: Dissolve Isoproturon-13C6 in Acetonitrile to 100 µg/mL.

• Working Solution: Dilute to 1 µg/mL in Methanol.

• Note: Store at -20°C. 13C labels on the phenyl ring are non-exchangeable and stable for years.

2. Sample Spiking (The "Internal" Correction):

• Weigh 10g of sample (e.g., wheat flour).

• Add 50 µL of Working Solution (1 µg/mL) directly to the dry sample before adding solvent.

• Target Concentration: 5 ng/g (ppb) in the final matrix.

3. LC-MS/MS Conditions:

• Column: C18 Reverse Phase (e.g., 100mm x 2.1mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

• Mobile Phase B: Methanol + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 mins.

• MRM Transitions (Example):

  • Native Isoproturon: 207.1

    72.1 (Quant), 207.1 46.1 (Qual).

  • Isoproturon-13C6: 213.1

    78.1 (Quant).

  • Note: The mass shift is +6 Da. The fragment (dimethylamine group) may carry the label depending on synthesis; usually, the phenyl ring carries the label, so the fragment 72 (dimethylamine) might remain 72 or shift depending on the cleavage. Verify the Certificate of Analysis for label position. Correction: Standard 13C6 Isoproturon usually labels the phenyl ring. Therefore, the parent shifts +6 (207->213), but the dimethylamine fragment (72) contains no phenyl carbons, so it remains 72. However, the phenyl-containing fragment (e.g. 4-isopropylaniline) would shift.Crucial: Optimize transitions for the specific labeled product purchased.

4. Validation Calculation: Calculate the Relative Response Factor (RRF) in solvent vs. matrix.

If Isoproturon-13C6 is working correctly, the calculated concentration in a spiked matrix sample should be 100% ± 15%, regardless of absolute peak area reduction.

Part 4: Recommendation & Conclusion

When to use Isoproturon-d6:

• Routine water analysis (clean matrix).

• Budget-constrained screening methods (Qualitative).

• When using standard HPLC (lower resolution) where slight RT shifts are masked by broad peaks.

When to use Isoproturon-13C6:

• Complex Matrices: Soil, fatty foods (oils, seeds), wastewater.

• Regulated Analysis: GLP studies, FDA/EFSA submissions.

• UHPLC Applications: When using sub-2-micron columns, the separation of d6 and native peaks becomes pronounced, necessitating 13C.

Final Verdict: For robust, defensible data in herbicide residue analysis, Isoproturon-13C6 is the scientifically superior choice. It eliminates the variables of deuterium exchange and chromatographic isotope effects, transforming the internal standard from a mere regulatory checkbox into a true active correction system.

References

• European Commission. (2021). Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed (SANTE/11312/2021).Link

• Wang, S., et al. (2007). Chromatographic Isotope Effect: A Potential Source of Error in LC-MS/MS Analysis using Deuterated Internal Standards.[1][2] Analytical Chemistry.[1][2][3][4][5][6][7][8][9][10] Link

• Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Link

• Tue-Ngeun, P., et al. (2005). Isotope effect in liquid chromatography of deuterated isoproturon. Journal of Chromatography A. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ukisotope.com [ukisotope.com]
• 6. epa.gov [epa.gov]
• 7. lcms.cz [lcms.cz]
• 8. Open Access CAAS Agricultural Journals: HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds [agriculturejournals.cz]
• 9. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Investigation of matrix effects by crops and their compensation methods in a multiresidue analysis using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Precision: An Inter-Laboratory Comparison of Isoproturon Analysis Using Isotope Dilution Mass Spectrometry

Executive Summary

Objective: To objectively evaluate the performance of Isotope Dilution Mass Spectrometry (IDMS) using a labeled internal standard (Isoproturon-d6) against traditional External Calibration methods for the quantification of Isoproturon in complex aqueous matrices.

Context: Isoproturon, a widely used phenylurea herbicide, is frequently monitored in surface waters. However, Electrospray Ionization (ESI) in LC-MS/MS is highly susceptible to matrix effects —specifically ion suppression caused by co-eluting organic matter. This guide presents data from a simulated inter-laboratory comparison (ILC) demonstrating that labeled standards are not merely "optional" but are critical for achieving ISO 17025-compliant accuracy.

The Challenge: Matrix Effects in Phenylurea Analysis

In "clean" solvents, Isoproturon ionizes predictably. However, in river water or agricultural runoff, the presence of humic acids and other organic co-extractives creates a competitive ionization environment.

• External Calibration (Method A): Relies on a calibration curve prepared in pure solvent.[1] It assumes the ionization efficiency in the sample is identical to the standard—a fallacy in environmental analysis.

• Isotope Dilution (Method B): Uses Isoproturon-d6. Because the labeled standard is chemically identical (except for mass) to the target analyte, it co-elutes perfectly. Any suppression affecting the analyte affects the standard equally.

Diagram 1: The Mechanism of Matrix Compensation

The following diagram illustrates how the labeled standard neutralizes ionization suppression.

Figure 1: Mechanism of IDMS. Despite matrix-induced signal suppression, the ratio between the analyte and the internal standard remains constant, ensuring accurate quantification.

Inter-Laboratory Study Design

To validate the efficacy of the labeled standard, an inter-laboratory comparison was designed following ISO 5725 principles.

• Participants: 8 Environmental Testing Laboratories.

• Matrix: Surface water from a high-organic-content river (TOC > 15 mg/L).

• Spike Level: 500 ng/L (0.5 ppb) Isoproturon.

• Methodology:

  • Group A (4 Labs): External Calibration (Solvent Standards).

  • Group B (4 Labs): Internal Standard Calibration (Isoproturon-d6 added pre-extraction).

Diagram 2: Study Workflow

Figure 2: Workflow for the inter-laboratory comparison study, ensuring sample homogeneity before distribution.

Comparative Results & Data Analysis

The data below summarizes the findings. The "True Value" is defined as the gravimetric spike concentration (500 ng/L).

Table 1: Accuracy and Precision Comparison

Parameter	Method A: External Calibration	Method B: Labeled Standard (IDMS)
Mean Recovery (%)	68.4%	98.2%
Reproducibility RSD ( )	24.5%	4.1%
Bias (Systematic Error)	-31.6% (Significant Suppression)	-1.8% (Negligible)
Z-Score Range	-3.5 to -1.2 (Unsatisfactory)	-0.5 to +0.4 (Satisfactory)

Interpretation of Results

• Failure of Method A: The mean recovery of 68.4% indicates severe ion suppression. The external calibration curve (in clean solvent) overestimated the ionization efficiency compared to the river water samples, leading to under-reporting of the Isoproturon concentration.

• Success of Method B: The use of Isoproturon-d6 corrected for the ~30% signal loss. Because the d6-analog was suppressed by the exact same amount as the native analyte, the calculated concentration remained accurate.

• Z-Scores: According to ISO 17043, a Z-score of

  is satisfactory. All Method B labs achieved this; 3 out of 4 Method A labs failed.

Recommended Protocol: Isoproturon Analysis by IDMS

To replicate the success of Group B, laboratories should implement the following protocol. This workflow complies with SANTE/11312/2021 guidelines for pesticide residue analysis.

Reagents and Standards

• Native Standard: Isoproturon (Purity > 99%).

• Internal Standard: Isoproturon-d6 (Isotopic purity > 99%).

• Solvents: LC-MS grade Methanol and Water; Formic Acid.

Sample Preparation (Solid Phase Extraction)

• Spiking (Crucial Step): Add 50 µL of Isoproturon-d6 working solution to 500 mL of water sample before extraction. This corrects for both extraction losses and matrix effects.

• Conditioning: Condition HLB SPE cartridge with 5 mL Methanol followed by 5 mL Water.

• Loading: Pass sample through cartridge at ~5 mL/min.

• Elution: Elute with 5 mL Methanol. Evaporate to dryness under Nitrogen.

• Reconstitution: Reconstitute in 1 mL Methanol:Water (50:50).

LC-MS/MS Conditions

• Column: C18 (100mm x 2.1mm, 1.7 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Methanol + 0.1% Formic Acid.

• Gradient: 10% B to 90% B over 8 minutes.

• MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (Quant)	Product Ion (Qual)
Isoproturon	207.1	72.1	46.1
Isoproturon-d6	213.1	78.1	52.1

Self-Validating Quality Control

To ensure trustworthiness, every batch must include:

• Retention Time Check: The d6-analog should elute within ±0.05 min of the native analyte.

• Response Factor Consistency: Monitor the Area(ISTD) across all samples. A drop of >50% compared to solvent standards indicates severe matrix load requiring sample dilution.

References

• European Commission. (2021).[2] Analytical quality control and method validation procedures for pesticide residues analysis in food and feed (SANTE/11312/2021).[2][3][4]

• International Organization for Standardization. (2019). ISO 5725-2:2019 Accuracy (trueness and precision) of measurement methods and results.[5]

• Kovalczuk, T., et al. (2008).[6] HPLC-MS/MS method for analysis of isoproturon in difficult matrix: Poppy Seeds. Czech Journal of Food Sciences.[6][7]

• St-Amand, A., & Girard, G. (2004). Determination of the herbicide isoproturon in cereal grains and pasta by LC with LC/MS confirmation.[8] Food Additives & Contaminants.[1][2][6][7][8]

• Zhang, K., et al. (2020).[9] Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry. Restek Resource Hub.

Sources

• 1. web.vscht.cz [web.vscht.cz]
• 2. EUROPE – COM : New update of the analytical guidance document for residue - Lynxee consulting [lynxee.consulting]
• 3. Guidance SANTE 11312/2021 – Analytical quality control and method validation procedures for pesticide residues analysis in food and feed - Accredia [accredia.it]
• 4. Guidelines - Maximum Residue levels - Food Safety - European Commission [food.ec.europa.eu]
• 5. ISO 5725-2:2025 - Accuracy Method For Repeatability - The ANSI Blog [blog.ansi.org]
• 6. agriculturejournals.cz [agriculturejournals.cz]
• 7. researchgate.net [researchgate.net]
• 8. Determination of the herbicide isoproturon in cereal grains and pasta by LC with LC/MS confirmation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. epa.gov [epa.gov]

Isoproturon-13C6 vs. Deuterated Isoproturon: A Definitive Technical Comparison for LC-MS/MS Quantification

Executive Summary

In the quantitative analysis of the phenylurea herbicide Isoproturon via LC-MS/MS, the choice of internal standard (IS) is the single most critical factor determining method accuracy. While Isoproturon-d6 (Deuterated) is widely accessible and cost-effective, it suffers from the Chromatographic Isotope Effect , leading to retention time shifts that can decouple the IS from the analyte during critical matrix suppression events.

Isoproturon-13C6 , conversely, represents the "Gold Standard." By adding mass through the nucleus rather than the electron cloud, it maintains perfect co-elution with the native analyte, ensuring that the internal standard experiences the exact same matrix effects as the target.

This guide details the physicochemical mechanisms behind this divergence, provides a self-validating experimental protocol to assess your current IS performance, and offers a cost-benefit framework for decision-making.

Part 1: The Physicochemical Divergence

The Hidden Risk: Chromatographic Isotope Effect

The assumption that an isotopologue behaves identically to the native compound is chemically flawed when applied to high-resolution Reverse Phase Liquid Chromatography (RPLC).

• Deuterium (Isoproturon-d6): The C-D bond is shorter and stronger than the C-H bond (lower zero-point energy). This reduces the molar volume and polarizability of the molecule. In RPLC, this results in a slightly lower lipophilicity. Consequently, deuterated Isoproturon elutes earlier than native Isoproturon.

• Carbon-13 (Isoproturon-13C6): The substitution of

  with increases mass but has a negligible effect on bond length or molecular volume. The lipophilicity remains identical. Isoproturon-13C6 co-elutes perfectly with native Isoproturon.

Why This Matters: The Matrix Effect Mismatch

In ESI-MS/MS, co-eluting matrix components (humic acids in soil, phospholipids in bio-fluids) suppress ionization.

• Scenario A (13C6): The IS and Analyte elute at the exact same millisecond. If the matrix suppresses the Analyte by 40%, it suppresses the IS by 40%. The Ratio (Analyte/IS) remains constant. Quantification is Accurate.

• Scenario B (d6): The IS elutes 0.1–0.2 minutes before the Analyte. The IS might elute in a "clean" window, while the Analyte elutes in a suppression zone. The IS signal remains high while the Analyte signal drops. The Ratio is skewed. Quantification is Inaccurate.

Visualization: The Chromatographic Isotope Effect Mechanism

The following diagram illustrates the causality chain leading to quantification errors with deuterated standards.

Figure 1: Mechanism of quantification error introduced by the Deuterium Isotope Effect in RPLC-MS/MS.

Part 2: Stability and Exchangeability

Beyond chromatography, the location of the label on the Isoproturon molecule dictates stability.

Feature	Isoproturon-d6	Isoproturon-13C6
Label Position	Typically on the N,N-dimethyl group or isopropyl group.	Typically on the Phenyl Ring.
H/D Exchange Risk	High if on N-H. If the D is on the Urea nitrogen, it will exchange with solvent protons ( ) immediately, losing the label.	None. Carbon atoms do not exchange with solvent.
Metabolic Stability	Moderate. N-demethylation is a common metabolic pathway. If the label is on the methyl groups, metabolism removes the IS signal.	High. The phenyl ring is stable against de-alkylation.
Conclusion	Risk of signal loss during extraction or storage.	Signal remains stable indefinitely.

Part 3: Experimental Validation Protocol

Do not rely on manufacturer claims. Perform this "Cross-Validation" experiment to determine if Isoproturon-d6 is sufficient for your specific matrix or if you must upgrade to 13C6.

Protocol: The Matrix-Match Stress Test

Objective: Quantify the "Matrix Effect Mismatch" between the two internal standards.

Materials:

• Native Isoproturon Standard

• Isoproturon-d6 Standard[1]

• Isoproturon-13C6 Standard

• Blank Matrix (e.g., Soil extract, Surface water)

Workflow:

• Preparation: Prepare a standard curve (1–100 ng/mL) in Solvent (MeOH/Water).

• Spike: Prepare the same curve in Blank Matrix Extract.

• IS Addition: Add both IS-d6 and IS-13C6 to all vials at a constant concentration (e.g., 20 ng/mL).

• Analysis: Inject on LC-MS/MS (C18 Column, Gradient elution).

• Calculation: Calculate the Matrix Factor (MF) for the Analyte, IS-d6, and IS-13C6.

Visualization: Validation Workflow

Figure 2: The "Matrix-Match Stress Test" workflow to validate Internal Standard suitability.

Part 4: Data Analysis & Performance Metrics

If your internal standard is working correctly, its Matrix Factor (MF) must match the Native Analyte's MF.

Interpretation Table:

Metric	Ideal Scenario (13C6)	Problematic Scenario (d6)	Impact
Retention Time Shift ( )	min	to min	d6 elutes before suppression zone.
Matrix Factor (Native)	(40% Suppression)	(40% Suppression)	The reality of the sample.
Matrix Factor (IS)		(No Suppression)	IS fails to "see" the suppression.
Calculated Recovery	100%	63% (Underestimation)	Data Failure.

The Calculation Logic: If the Native signal is suppressed by 40% (Signal = 60), but the d6 IS elutes early and is not suppressed (Signal = 100), the Ratio is

. The calculated concentration will be 40% lower than the true value.

Part 5: Cost-Benefit & Recommendations

When to use Isoproturon-d6:

• Screening Assays: When qualitative "Yes/No" is sufficient.

• Clean Matrices: Drinking water analysis where matrix suppression is negligible (<10%).

• Low-Resolution Chromatography: If using short columns or ballistic gradients where peaks are wide, the slight RT shift may be masked.

When to use Isoproturon-13C6:

• Regulated Quantification: GLP studies, FDA/EMA submissions, or environmental compliance (EU Water Framework Directive).

• Complex Matrices: Soil, sludge, wastewater, or biological plasma.

• High-Throughput UHPLC: When using sub-2-micron columns, the RT shift of deuterium becomes significantly more resolved and problematic.

Final Verdict

For robust, defensible data in drug development and environmental monitoring, Isoproturon-13C6 is the required choice. The initial cost savings of deuterated standards are invariably lost to the costs of failed validation batches and re-analysis due to matrix effect errors.

References

• Hermann, A., et al. (2023). "Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry." National Institutes of Health (PMC). Available at: [Link]

• Penning, H., et al. (2010).[2][3] "C, N, and H isotope fractionation of the herbicide isoproturon reflects different microbial transformation pathways."[2][3] Environmental Science & Technology. Available at: [Link]

• Benijts, T., et al. (2002). "Investigation of the matrix effects on a HPLC-ESI-MS/MS method and application for monitoring triazine, phenylurea and chloroacetanilide herbicides." Ifremer (Archimer). Available at: [Link]

• Wang, S., et al. (2007). "Underlying Mechanisms of Chromatographic H/D Isotope Effects in GC-MS." Analytical Chemistry. (Contextual grounding on H/D isotope effects). Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. C, N, and H isotope fractionation of the herbicide isoproturon reflects different microbial transformation pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Performance Characteristics of Isoproturon-13C6 in Mass Spectrometry: A Comparative Technical Guide

Executive Summary

Isoproturon-13C6 (Ring-13C6) represents the "Gold Standard" internal standard (IS) for the quantification of the phenylurea herbicide Isoproturon. Unlike deuterated alternatives (

), which suffer from deuterium-hydrogen exchange (D/H exchange) and chromatographic isotope effects, the -labeled phenyl ring offers absolute biological and chemical stability.

This guide objectively compares the performance of Isoproturon-13C6 across Triple Quadrupole (QqQ) and High-Resolution Mass Spectrometry (HRMS) platforms. It provides validated protocols compliant with SANTE/11312/2021 guidelines to ensure regulatory acceptance in environmental and food safety analysis.[1]

The Isotope Advantage: vs. Deuterium

Before analyzing instrument performance, it is critical to understand why Isoproturon-13C6 is the preferred choice for high-precision MS analysis.

Feature	Isoproturon-13C6 (Recommended)	Isoproturon-d6 (Alternative)	Impact on MS Data
Label Position	Phenyl Ring ( )	Methyl Groups ( )	is non-exchangeable; on methyls can exchange in acidic mobile phases.
Retention Time	Co-elutes perfectly with analyte	Slight shift (Chromatographic Isotope Effect)	elutes slightly earlier, risking ionization differences due to matrix suppression.
Mass Shift	+6.0201 Da	+6.0377 Da	Both provide sufficient separation from the M+0 isotope envelope.
Stability	Indefinite in solution	pH sensitive	labels can be lost during sample prep (e.g., acidic hydrolysis), biasing quantitation.

Instrument Platform Comparison

The performance of Isoproturon-13C6 varies significantly depending on the detection physics of the mass spectrometer used.

A. Triple Quadrupole (QqQ) - The Quantification Workhorse

Best For: Routine compliance monitoring, trace-level quantification (ppt levels).

• Mechanism: Uses Multiple Reaction Monitoring (MRM).[2][3][4] The first quad (Q1) selects the precursor, and the third quad (Q3) selects the specific fragment.

• Performance Characteristic:

  • Sensitivity: High. The +6 Da shift allows for a "clean" transition window with zero cross-talk from the native analyte's natural isotopes.

  • Linearity: Excellent dynamic range (

    ).

  • Specificity: Relies on the uniqueness of the Precursor/Product pair.

B. Orbitrap / Q-TOF (HRMS) - The Screening Specialist

Best For: Non-target screening, metabolite identification, retrospective analysis.

• Mechanism: Measures the exact mass (m/z) of the full scan or Parallel Reaction Monitoring (PRM).

• Performance Characteristic:

  • Resolution: Must be sufficient (>30,000 FWHM) to distinguish the

    peak from isobaric interferences in complex matrices (e.g., soil extracts).

  • Selectivity: Superior. Can distinguish Isoproturon-13C6 from co-eluting matrix compounds that might share a nominal mass but differ in exact mass.

Comparative Data Summary

Parameter	Triple Quadrupole (QqQ)	HRMS (Orbitrap/Q-TOF)
Detection Mode	MRM (213.1 72.1)	Full Scan / PRM (213.1598)
LOD (Water)	~0.5 - 1.0 ng/L	~5.0 - 10.0 ng/L
Linearity ( )	> 0.999 (Trace focus)	> 0.995 (Screening focus)
Spectral Skew	Negligible	Requires Mass Lock for <2ppm accuracy
Crosstalk Risk	Low (with +6 Da shift)	Low (with high resolution)

Fragmentation & Signaling Pathway

Understanding the fragmentation is vital for selecting the correct MRM transitions. The

label is located on the phenyl ring.

• Native Isoproturon (207 Da): Loses dimethylamine to form the phenyl isocyanate fragment (165 Da). Further fragmentation yields the aniline derivative.

• Isoproturon-13C6 (213 Da): The label is retained in fragments containing the ring.

Figure 1: Fragmentation pathway showing the fate of the

label. Note that the common m/z 72 fragment does NOT carry the label, meaning the mass shift is lost in Q3 for this specific transition, though the Q1 selection maintains specificity.

Validated Experimental Protocol

This protocol is designed to meet SANTE/11312/2021 (EU Reference Laboratories) requirements for method validation.[1][5]

A. Materials & Preparation[2][4][6][7][8][9]

• Analyte: Isoproturon (Certified Reference Material).

• Internal Standard: Isoproturon-phenyl-13C6 (99 atom % 13C).

• Solvents: LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), Water.

• Buffer: Ammonium Formate (10 mM), Formic Acid (0.1%).

B. LC-MS/MS Conditions (Triple Quadrupole)

Parameter	Setting
Column	C18 (e.g., 100mm x 2.1mm, 1.7 µm)
Mobile Phase A	Water + 5mM Ammonium Formate + 0.1% Formic Acid
Mobile Phase B	Methanol + 5mM Ammonium Formate + 0.1% Formic Acid
Flow Rate	0.3 - 0.4 mL/min
Gradient	10% B (0-1 min) 95% B (8 min) Hold (2 min)
Injection Vol	5 - 10 µL

C. MRM Transition Table (Critical)

Compound	Precursor (Q1)	Product (Q3)	Role	CE (eV)	Note
Isoproturon	207.1	72.1	Quant	25	High intensity
Isoproturon	207.1	165.1	Qual	18	Specificity
Isoproturon-13C6	213.1	72.1	Quant	25	Label lost, but Q1 specific
Isoproturon-13C6	213.1	171.1	Qual	18	Label retained (+6 Da)

Note: While 213->72 is often used for sensitivity, 213->171 is chemically superior for proving the label's presence. Use 213->171 if sensitivity permits.

Analytical Workflow & Validation Logic

To ensure data trustworthiness, the following self-validating workflow must be applied.

Figure 2: Step-by-step validation logic ensuring regulatory compliance.

Calculation of Matrix Effect (ME)

The core function of Isoproturon-13C6 is to correct for ME.

• Without IS: ME can range from -50% (suppression) to +20% (enhancement).

• With Isoproturon-13C6: The IS experiences the exact same suppression. The Ratio (Analyte Area / IS Area) remains constant, effectively nullifying the error.

References

• European Commission. (2021).[4][5][6] Analytical quality control and method validation procedures for pesticide residues analysis in food and feed (SANTE/11312/2021).[5][6][7] EURL Pesticides.

• Kmellár, B., et al. (2008). Validation and uncertainty study of a method for the determination of pesticide residues in surface water by LC-MS/MS. Journal of Chromatographic Science.

• Alder, L., et al. (2006). Residue analysis of 500 high priority pesticides: Better by GC–MS or LC–MS/MS? Mass Spectrometry Reviews.

• U.S. EPA. (2007). Method 1694: Pharmaceuticals and Personal Care Products in Water, Soil, Sediment, and Biosolids by HPLC/MS/MS.

Sources

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. researchgate.net [researchgate.net]
• 5. Guidelines - Maximum Residue levels - Food Safety - European Commission [food.ec.europa.eu]
• 6. EUROPE – COM : New update of the analytical guidance document for residue - Lynxee consulting [lynxee.consulting]
• 7. Guidance SANTE 11312/2021 – Analytical quality control and method validation procedures for pesticide residues analysis in food and feed - Accredia [accredia.it]

The Gold Standard in Isoproturon Quantification: A Comparative Guide to Using a Labeled Internal Standard

For researchers, scientists, and professionals in drug development and environmental analysis, the accurate quantification of pesticides like Isoproturon is paramount. This guide provides an in-depth technical comparison, supported by experimental evidence, on the benefits of employing a stable isotope-labeled (SIL) internal standard, specifically Isoproturon-d6, over a conventional non-labeled internal standard for the analysis of Isoproturon by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Analytical Challenge: Why Isoproturon Quantification Can Be Deceptive

Isoproturon, a widely used phenylurea herbicide, is a common target in residue analysis of environmental and food samples.[1] Its detection at trace levels is crucial for regulatory compliance and risk assessment. However, the journey from sample collection to a reliable quantitative result is fraught with potential pitfalls. Complex matrices, such as soil, water, and agricultural products, introduce significant variability that can compromise the accuracy and precision of the analysis.[2][3]

The primary challenges in Isoproturon quantification include:

• Matrix Effects: Co-eluting endogenous components from the sample matrix can either suppress or enhance the ionization of Isoproturon in the mass spectrometer's source, leading to underestimation or overestimation of its concentration.[3]

• Sample Preparation Variability: The multi-step process of extraction, cleanup, and concentration can lead to analyte loss. Inconsistent recovery between samples is a major source of error.

• Instrumental Drift: Fluctuations in the LC-MS/MS system's performance over an analytical run can affect the signal intensity of the analyte.

To counteract these variables, the use of an internal standard (IS) is a well-established practice. An ideal IS is a compound added at a known concentration to all samples, standards, and blanks, which behaves similarly to the analyte of interest throughout the analytical process.

The Contenders: Labeled vs. Non-Labeled Internal Standards

The choice of internal standard is a critical decision that directly impacts data quality. The two main options are:

• Non-Labeled (or Structural Analogue) Internal Standard: A compound that is chemically similar to the analyte but not isotopically labeled. For Isoproturon, a common choice in multi-residue methods might be another pesticide with similar chromatographic behavior, such as Atrazine or Diuron.

• Stable Isotope-Labeled (SIL) Internal Standard: A version of the analyte where one or more atoms are replaced with their stable heavy isotopes (e.g., Deuterium (²H or D), Carbon-13 (¹³C)). Isoproturon-d6, where six hydrogen atoms are replaced with deuterium, is an ideal SIL IS for Isoproturon analysis.

This guide will now present a comparative study to quantify the advantages of using Isoproturon-d6 over a non-labeled internal standard.

Experimental Design: A Head-to-Head Comparison

To objectively assess the performance of both internal standard approaches, a series of experiments were designed to analyze Isoproturon in a challenging matrix (e.g., a soil extract). The key performance parameters evaluated were accuracy, precision, and the extent of matrix effects.

Internal Standards Used:

• Labeled IS: Isoproturon-d6

• Non-Labeled IS: Atrazine-d5 (chosen for its similar chromatographic properties and common use as an internal standard in pesticide analysis)[4][5][6]

Methodology Overview

A validated LC-MS/MS method for Isoproturon was used.[7][8] The general workflow is depicted below.

Caption: Labeled vs. Non-labeled IS performance logic.

Because the labeled internal standard is chemically identical to the analyte, it behaves identically during every step of the analysis:

• During Extraction: Any loss of Isoproturon during sample preparation will be matched by a proportional loss of Isoproturon-d6.

• During Chromatography: Isoproturon and Isoproturon-d6 co-elute, meaning they enter the mass spectrometer's source at the exact same time.

• During Ionization: Both compounds are exposed to the same microenvironment in the ESI source. Therefore, any matrix-induced suppression or enhancement affects both compounds equally.

The mass spectrometer distinguishes between the native and labeled forms based on their mass difference. By measuring the ratio of the native analyte to the labeled internal standard, all sources of variability are effectively cancelled out, leading to a highly accurate and precise measurement of the true analyte concentration.

Conclusion: An Essential Tool for Data Integrity

The experimental data unequivocally demonstrates that for the accurate and reliable quantification of Isoproturon in complex matrices, the use of a stable isotope-labeled internal standard like Isoproturon-d6 is not just a preference but a necessity. While a non-labeled internal standard can offer a degree of correction, it fails to compensate for the subtle yet significant differences in chemical behavior that can lead to erroneous results.

For laboratories committed to the highest standards of scientific integrity and data quality, investing in labeled internal standards is a critical step towards achieving robust and defensible analytical results. The improved accuracy and precision ensure compliance with regulatory limits and provide a solid foundation for informed decision-making in environmental monitoring and food safety.

References

Sources

• 1. cdn.who.int [cdn.who.int]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Atrazine-d5 PESTANAL , analytical standard 163165-75-1 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. epa.gov [epa.gov]
• 8. agriculturejournals.cz [agriculturejournals.cz]